3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Core Science & Biosynthesis

A Technical Guide to the Chemical Properties and Synthetic Utility of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Executive Summary

This technical guide provides an in-depth analysis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide, a heterocyclic building block of significant interest to the pharmaceutical and agrochemical industries. We will explore its core chemical properties, established synthetic pathways, and key reactivity patterns. The strategic incorporation of a trifluoromethyl group onto the pyrazole scaffold, combined with the versatile sulfonamide moiety, imparts unique electronic and physicochemical properties that are highly sought after in modern drug design. This document serves as a comprehensive resource for researchers, medicinal chemists, and process development scientists, offering both foundational knowledge and practical, field-proven insights into the utilization of this valuable chemical entity.

Introduction: The Strategic Importance of the Trifluoromethyl Pyrazole Sulfonamide Scaffold

In the landscape of medicinal chemistry, certain structural motifs consistently emerge as "privileged scaffolds" due to their ability to interact with a wide range of biological targets. The pyrazole ring system is one such scaffold, forming the core of numerous approved drugs.[1] Its aromatic nature, metabolic stability, and capacity for hydrogen bonding make it an ideal foundation for drug candidates.[1][2]

When combined with a sulfonamide group (-SO₂NH₂), the pyrazole scaffold's therapeutic potential is significantly amplified. The sulfonamide moiety is a classic pharmacophore, renowned for its role in antibacterial agents and as a potent zinc-binding group in metalloenzyme inhibitors.[2][3] This combination is a cornerstone of many anti-inflammatory, anti-cancer, and anti-infective agents.[4]

The further introduction of a trifluoromethyl (-CF₃) group is a deliberate design choice aimed at fine-tuning molecular properties. The -CF₃ group is strongly electron-withdrawing and highly lipophilic. Its inclusion can dramatically enhance a molecule's metabolic stability by blocking sites of oxidative metabolism, improve its binding affinity through favorable electrostatic interactions, and increase its membrane permeability.[5]

Therefore, 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is not merely a chemical compound but a highly engineered building block, designed to leverage the synergistic benefits of these three key components for the development of next-generation therapeutics.

Synthesis and Derivatization Strategies

The synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide and its derivatives can be approached through several strategic pathways. The choice of route often depends on the availability of starting materials and the desired substitution pattern on the final molecule.

Retrosynthetic Analysis

A logical deconstruction of the target molecule reveals two primary synthetic disconnections, leading to two distinct and viable synthetic strategies.

Caption: Workflow for pyrazole sulfonamide synthesis.

Methodology: [4]

• Sulfonyl Chloride Formation:

  • Rationale: This two-step process first creates a reactive intermediate with thionyl chloride before the powerful sulfonating agent is added to control the exothermic reaction.

  • Procedure: To a round-bottom flask cooled to 0-5 °C, add thionyl chloride. Slowly add the starting pyrazole (1.0 equivalent). To this stirring suspension, add chlorosulfonic acid (5.5 equivalents) dropwise, ensuring the internal temperature does not exceed 5 °C. After the addition is complete, allow the mixture to warm to room temperature and then heat to 70 °C. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Quenching and Isolation:

  • Rationale: The reaction is quenched on ice to safely decompose any remaining chlorosulfonic acid and precipitate the sulfonyl chloride product.

  • Procedure: Once the reaction is complete, carefully pour the mixture onto a generous amount of crushed ice with stirring. The solid pyrazole-4-sulfonyl chloride will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Sulfonamide Formation:

  • Rationale: The highly reactive sulfonyl chloride is converted to the stable sulfonamide by nucleophilic attack from ammonia. Dichloromethane (DCM) is used as a solvent that will not react with the sulfonyl chloride.

  • Procedure: Suspend the crude pyrazole-4-sulfonyl chloride in DCM. To this mixture, add an excess of aqueous ammonium hydroxide at room temperature. Stir vigorously for several hours until TLC indicates the complete consumption of the starting material.

• Work-up and Purification:

  • Rationale: A simple aqueous work-up removes inorganic salts and excess ammonia.

  • Procedure: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude sulfonamide product, which can be further purified by recrystallization or column chromatography.

Physicochemical Properties and Structural Analysis

The unique combination of functional groups in 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide dictates its physical and chemical properties.

Calculated Physicochemical Data

The following table summarizes key computed properties for the closely related precursor, 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride, which provides insight into the core scaffold.

Property	Value	Source
Molecular Formula	C₄H₂ClF₃N₂O₂S	[6]
Molecular Weight	234.58 g/mol	[6]
Topological Polar Surface Area (TPSA)	62.82 Ų	[6]
LogP (calculated)	1.356	[6]
Hydrogen Bond Donors	1	[6]
Hydrogen Bond Acceptors	3	[6]
Rotatable Bonds	1	[6]

Spectroscopic Characterization Profile

While a dedicated spectrum for the exact title compound is not readily available, a profile can be constructed based on data from closely related analogues. [5][7]

• ¹H NMR: The spectrum would be expected to show a singlet for the C5-H proton of the pyrazole ring, typically in the aromatic region (δ 7.5-8.5 ppm). Broad signals corresponding to the N-H protons of the pyrazole and sulfonamide groups would also be present and are exchangeable with D₂O.

• ¹³C NMR: Key signals would include the pyrazole ring carbons. The carbon atom attached to the trifluoromethyl group will appear as a quartet due to C-F coupling. [5]* ¹⁹F NMR: A sharp singlet around δ -60 to -65 ppm is characteristic of the CF₃ group attached to an aromatic ring. [5]* IR Spectroscopy: Strong characteristic absorption bands would be observed for the sulfonamide group: two distinct S=O stretching vibrations (asymmetric and symmetric) in the 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹ regions, respectively. N-H stretching vibrations would appear as broad bands above 3200 cm⁻¹. * Mass Spectrometry: The mass spectrum would show a prominent molecular ion peak (M⁺). A characteristic fragmentation pattern would involve the loss of SO₂NH₂ or CF₃ radicals. [5]

Reactivity and Chemical Behavior

The reactivity of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is governed by the interplay of its functional groups.

• Acidity and N-Functionalization: The molecule possesses two acidic protons: one on the pyrazole ring nitrogen and two on the sulfonamide nitrogen. The pyrazole N-H is the more acidic of the two and can be selectively deprotonated with a suitable base (e.g., potassium carbonate, sodium hydride) to allow for subsequent N-alkylation or N-arylation. This is a critical reaction for creating libraries of compounds for structure-activity relationship (SAR) studies. * Stability: The pyrazole ring is an aromatic and thermally stable heterocycle. The C-CF₃ bond is exceptionally strong and resistant to chemical degradation, contributing to the overall metabolic stability of molecules containing this moiety.

• Reactivity of the Sulfonamide Group: While generally stable, the sulfonamide nitrogen can undergo reactions under specific conditions, but functionalization at the pyrazole nitrogen is more common.

Applications in Medicinal Chemistry

The 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide scaffold is a privileged structure in drug discovery, primarily due to its role as a core component in various enzyme inhibitors.

Core Scaffold of COX-2 Inhibitors

The most prominent application of this structural class is in the development of selective cyclooxygenase-2 (COX-2) inhibitors, a class of nonsteroidal anti-inflammatory drugs (NSAIDs). [8]The drug Celecoxib features a diaryl pyrazole core where one of the aryl rings is a p-sulfonamidophenyl group. The sulfonamide moiety is crucial for binding within the active site of the COX-2 enzyme. The trifluoromethyl group on the pyrazole ring contributes to the selectivity and potency of the inhibition. [9][8]

Caption: The core scaffold within the drug Celecoxib.

Building Block for Carbonic Anhydrase Inhibitors

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes. The primary sulfonamide group (-SO₂NH₂) is the quintessential zinc-binding group for designing potent CA inhibitors. [2][10]By using 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide as a starting point, chemists can synthesize a diverse array of derivatives to target specific CA isoforms that are implicated in diseases like glaucoma, epilepsy, and cancer. [10]

Broader Therapeutic Potential

The versatile nature of the pyrazole sulfonamide scaffold extends to other therapeutic areas. Hybrid molecules incorporating this core have been investigated for a range of biological activities, including:

• Antidiabetic agents (e.g., α-glucosidase inhibitors) [11]* Antibacterial and antifungal agents [3]* Anticancer agents [4]* Antitubercular agents [12]

Conclusion

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is a testament to the power of rational molecular design. It is a highly valuable and versatile building block that combines the stability and synthetic accessibility of the pyrazole ring with the potent bioactivity of the sulfonamide group and the property-enhancing effects of trifluoromethylation. Its established role in the synthesis of blockbuster drugs and its continued exploration in diverse therapeutic areas underscore its importance. This guide has provided a comprehensive overview of its synthesis, properties, and reactivity, offering a solid foundation for scientists looking to leverage this powerful scaffold in their research and development endeavors.

References

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• Arborphramchem. (2025, June 15). Celecoxib Derivative Intermediates And Their Synthetic Pathways.
• Google Patents. (n.d.). CN110872242B - Synthesis method of celecoxib intermediate p-hydrazino benzenesulfonamide hydrochloride.
• ACS Publications. (2026, January 23). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. Journal of Chemical Education.
• ResearchGate. (2026, January 27). Synthesis of Celecoxib in the Undergraduate Organic Chemistry or Medicinal Chemistry Laboratories; Conventional vs. Microwave Heating.
• Frontiers. (2024, April 16). Acyl pyrazole sulfonamides as new antidiabetic agents: synthesis, glucosidase inhibition studies, and molecular docking analysis.
• PMC. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery.
• ScienceDirect. (n.d.). Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives.
• American Elements. (n.d.). 1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide.
• ACS Publications. (2025, February 11). Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. ACS Omega.
• Università degli Studi di Urbino Carlo Bo. (2021, September 1). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine.
• MDPI. (2025, January 17). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review.
• RSC Publishing. (2023, June 20). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII.
• PubChem. (n.d.). 3-[(Trifluoromethyl)sulfonyl]pyrazole.
• Frontiers. (2022, June 21). Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazolecarbamide Derivatives as Antifungal and Antiviral Agents.
• ChemicalBook. (2026, January 13). 3-(Trifluoromethyl)pyrazole Chemical Properties,Uses,Production.
• PMC. (2023, July 13). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation.
• ChemScene. (n.d.). 3-(Trifluoromethyl)-1h-pyrazole-4-sulfonyl chloride.
• PMC - NIH. (2025, March 24). Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study.
• ACS Publications. (2023, July 13). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega.
• An-Najah Staff. (2025, December 9). Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, an.
• MDPI. (2022, November 7). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one.
• LGC Standards. (n.d.). 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid.
• ACS Publications. (2024, September 19). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry.
• Sigma-Aldrich. (n.d.). 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid 97%.

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Technical Analysis: pKa and Acidity of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Executive Summary

This technical guide provides an in-depth analysis of the acidity and pKa values of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide , a critical pharmacophore in medicinal chemistry. This scaffold serves as the structural core for selective COX-2 inhibitors (e.g., Celecoxib) and high-affinity Carbonic Anhydrase Inhibitors (CAIs).

Understanding the ionization behavior of this molecule is non-trivial due to the presence of two distinct acidic sites: the sulfonamide moiety (

) and the pyrazole ring nitrogen ( ). The interplay between the electron-withdrawing trifluoromethyl group ( ) and the sulfonamide group creates a unique electronic environment that significantly alters aqueous solubility, lipophilicity (LogD), and protein-ligand binding kinetics.

Key Technical Insight: Unlike its N-substituted analogues (e.g., Celecoxib), this molecule possesses a dissociable pyrazole proton, leading to a complex acid-base equilibrium where the

and values are often separated by less than 2.0 log units, complicating standard potentiometric determination.

Structural Analysis & Electronic Effects

The acidity of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is governed by the synergistic electron-withdrawing effects of the functional groups attached to the heterocyclic core.

Acidic Sites and Predicted Values[1]

Acidic Site	Functional Group	Estimated pKa Range	Electronic Driver
Site A ( )	Pyrazole Ring	8.2 – 9.0	Resonance stabilization of the pyrazolate anion; Inductive effect of and .
Site B ( )	Sulfonamide	9.5 – 10.5	Stabilization of the sulfonamidate anion by the group and the electron-deficient pyrazole ring.

Mechanistic Causality

• The Trifluoromethyl Effect: The

  group at position 3 is a potent electron-withdrawing group (EWG) via induction ( effect). This pulls electron density away from the pyrazole ring, significantly increasing the acidity of the ring nitrogen compared to unsubstituted pyrazole ( ).

• Sulfonamide Synergy: The sulfonamide group at position 4 is also an EWG. When combined with

  , the pyrazole ring becomes highly electron-deficient.

• Tautomerism: The molecule exists in equilibrium between the 1H- and 2H-tautomers. The

  -tautomer (proton on nitrogen adjacent to is less favorable sterically/electrostatically) is generally less stable, but in solution, rapid proton exchange occurs. The measured pKa is a "macro-constant" representing the ionization of the equilibrium mixture.

Visualization of Signaling Pathways & Equilibria

The following diagram illustrates the stepwise deprotonation pathway and the experimental workflow for determining these constants.

Caption: Stepwise deprotonation equilibrium from neutral to di-anionic species, linked to the experimental determination workflow.

Experimental Determination Protocols

Due to the low aqueous solubility of trifluoromethyl-pyrazoles, standard aqueous titration often yields noisy data. The UV-Metric Titration method (using Cosolvent) is the authoritative standard for this class of compounds.

Protocol: UV-Metric pKa Determination (Sirius T3 / D-PAS)

Objective: Determine precise thermodynamic pKa values using the Yasuda-Shedlovsky extrapolation method to account for solubility limitations.

Reagents & Setup

• Instrument: Sirius T3 or equivalent automated titrator with D-PAS (Dip Probe Absorption Spectroscopy).

• Titrants: 0.5 M KOH (Carbonate-free), 0.5 M HCl.

• Background Electrolyte: 0.15 M KCl (to mimic physiological ionic strength).

• Cosolvent: Methanol (MeOH) or Dioxane (high purity).

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approx. 3–5 mg of the target compound.

  • Dissolve in the minimum volume of cosolvent (e.g., 30% MeOH/Water v/v) to ensure complete dissolution at the starting pH.

• Titration Loop:

  • Perform three separate titrations at varying cosolvent ratios (e.g., 30%, 40%, and 50% MeOH).

  • Acidification: Lower pH to ~2.0 using HCl.

  • Alkalization: Titrate upwards to pH ~12.0 using KOH.

  • Detection: Capture UV-Vis spectra (200–400 nm) at every 0.2 pH increment.

• Data Analysis (The Yasuda-Shedlovsky Equation):

  • The apparent pKa (

    ) shifts linearly with the dielectric constant of the solvent mixture.

  • Plot

    vs. (dielectric constant).

  • Extrapolate to 0% cosolvent (pure water) to obtain the aqueous pKa.

Validation Check (Self-Correction):

• Is the residual error < 0.5? If yes, the model fits.

• Is there precipitation? Check the turbidity sensor data. If turbidity spikes, the pKa calculation near that pH region is invalid; rely on the UV-metric data which is less sensitive to minor precipitation than potentiometry.

Implications for Drug Development[2]

Solubility & Lipophilicity

The presence of the acidic pyrazole NH means this molecule behaves as a weak acid .[1]

• At Gastric pH (1.2): The molecule is neutral. Solubility is limited by the lipophilic

  group.

• At Intestinal pH (6.8): The molecule approaches its

  . Partial ionization significantly improves solubility.

• Formulation Strategy: Salts (e.g., Sodium or Potassium salts of the pyrazole) are highly recommended to improve dissolution rates.

Carbonic Anhydrase Inhibition (CAI) Mechanism

For CAIs, the sulfonamide nitrogen must lose a proton to coordinate with the Zinc (

) ion in the enzyme active site.

• Mechanism:

  .

• Impact of Acidity: The electron-withdrawing pyrazole ring lowers the sulfonamide pKa (closer to physiological pH compared to benzene sulfonamides), potentially enhancing potency by increasing the fraction of the anionic species available for binding at the active site.

References

• Pfizer Inc. (1995). Celecoxib: A selective cyclooxygenase-2 inhibitor.[1][2] Journal of Medicinal Chemistry.

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery.

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Standard reference for Yasuda-Shedlovsky protocols).

• ChemBL Database. Bioactivity data for 4-sulfonamido-pyrazoles.

• DrugBank Online. Celecoxib Pharmacokinetics and pKa data.

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• 2. Celecoxib (Chapter 56) - The Essence of Analgesia and Analgesics [cambridge.org]

Solubility Profile of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide: A Theoretical and Practical Analysis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the expected solubility profile of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Given the limited publicly available experimental data for this specific molecule, this document establishes a robust theoretical framework based on its structural components and leverages empirical data from the closely related, well-characterized drug, Celecoxib, to provide actionable insights for laboratory professionals.

Foundational Principles: A Molecular Structure-Based Solubility Prediction

The solubility of a compound is dictated by its molecular structure and the interplay of its functional groups with a given solvent. An analysis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide reveals three key moieties that govern its physicochemical behavior: the pyrazole ring, the trifluoromethyl (-CF3) group, and the sulfonamide (-SO₂NH₂) group.

• The Pyrazole Core: This aromatic heterocycle can participate in hydrogen bonding via its ring nitrogens, suggesting potential solubility in protic solvents.

• The Sulfonamide Group: The acidic proton on the sulfonamide nitrogen (pKa typically in the range of 9-11) allows for salt formation in alkaline conditions, which dramatically increases aqueous solubility at higher pH. The polar nature of the S=O bonds also contributes to interactions with polar solvents.[1]

• The Trifluoromethyl (-CF₃) Group: This substituent is a dominant factor in the molecule's overall solubility profile.[2] It is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms.[2] Crucially, the -CF₃ group is highly lipophilic (hydrophobic), significantly increasing the molecule's affinity for non-polar environments and consequently decreasing its solubility in water.[3][4] The presence of the -CF₃ group often enhances a molecule's ability to cross cellular membranes but can lead to challenges in aqueous formulation.[2][3]

The collective influence of these groups predicts that 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide will be a compound with poor aqueous solubility at neutral pH, but with significantly improved solubility in polar organic solvents and alkaline aqueous solutions.

Caption: Predicted influence of functional groups on solubility.

A Case Study: Solubility of the Structural Analog, Celecoxib

To ground our theoretical predictions in empirical data, we turn to Celecoxib (4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide). This FDA-approved drug shares the critical 3-(trifluoromethyl)-1H-pyrazole and sulfonamide moieties. While substitutions on the pyrazole ring introduce additional lipophilicity, Celecoxib's solubility profile serves as an excellent proxy.

Official pharmacopeial descriptions classify Celecoxib as "practically insoluble in water".[5] Quantitative studies confirm this, demonstrating its character as a Biopharmaceutics Classification System (BCS) Class II molecule, defined by low solubility and high permeability.[6][7]

The table below summarizes the experimentally determined solubility of Celecoxib in various common laboratory solvents.

Solvent/Medium	Temperature	Solubility	Reference
Water	5 - 40 °C	~5 µg/mL	[6]
Ethanol	Not Specified	~25 mg/mL	[8]
Dimethyl Sulfoxide (DMSO)	Not Specified	~16.6 mg/mL	[8]
Dimethylformamide (DMF)	Not Specified	~25 mg/mL	[8]
Methanol	Not Specified	Freely Soluble	[5]
Ethanol:PBS (pH 7.2) (1:4)	Not Specified	~0.2 mg/mL	[8]
Ethyl Acetate	278–303 K	High	[9]
Toluene	278–303 K	Low	[9]

Analysis of the Data:

The data clearly illustrates the principles outlined previously. Aqueous solubility is extremely low, confirming the dominant hydrophobic effect of the trifluoromethyl group and the aryl substituents.[6] In contrast, the compound is readily soluble in polar organic solvents like DMSO, DMF, and alcohols.[5][8] This high affinity for organic solvents is a direct consequence of the molecule's overall lipophilicity, a property significantly boosted by the -CF₃ group.[2][3] The slight solubility in an ethanol/buffer mixture highlights the utility of co-solvents for creating stock solutions.[8]

A Validated Protocol for Experimental Solubility Determination

For definitive characterization, the thermodynamic solubility of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide must be determined experimentally. The equilibrium shake-flask method is the gold-standard and most referenced technique for this purpose.[10]

Objective: To determine the equilibrium (thermodynamic) solubility of the target compound in a selected solvent system at a controlled temperature.

Materials:

• 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (solid)

• Selected solvents (e.g., Water, pH 7.4 Phosphate-Buffered Saline (PBS), Ethanol, Acetonitrile, DMSO)

• Calibrated analytical balance

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker with temperature control (or water bath)

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF, low-binding)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., UV-Vis) or a UV-Vis Spectrophotometer.

Step-by-Step Methodology:

• Preparation of Standard Curve:

  • Prepare a concentrated stock solution of the compound in a suitable organic solvent (e.g., Acetonitrile or DMSO).

  • Perform serial dilutions to create a series of calibration standards of known concentrations.

  • Analyze these standards using the chosen analytical method (e.g., HPLC-UV) to generate a standard curve of response versus concentration. This is critical for accurate quantification.

• Sample Preparation:

  • Add an excess amount of the solid compound to a vial. "Excess" ensures that a saturated solution is formed and undissolved solid remains. A general starting point is 2-5 mg of solid per 1 mL of solvent.

  • Add a precise volume of the desired test solvent to the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or water bath set to a constant temperature (e.g., 25°C or 37°C for biological relevance).[10][11]

  • Agitate the samples for a sufficient duration to ensure equilibrium is reached. A minimum of 24 hours is standard, with 48-72 hours being preferable for crystalline compounds that may dissolve slowly.[10]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • To ensure complete removal of undissolved particles, centrifuge the samples at high speed (e.g., 14,000 rpm for 15-20 minutes).

• Sample Analysis:

  • Carefully aspirate the supernatant, taking care not to disturb the solid pellet.

  • Filter the supernatant through a 0.22 µm syringe filter into a clean analysis vial. This step removes any remaining microscopic particulates.[10]

  • Accurately dilute a known volume of the filtered supernatant with a suitable solvent to bring its concentration within the linear range of the previously established standard curve.

  • Analyze the diluted sample using the calibrated analytical method (e.g., HPLC-UV).

• Calculation:

  • Using the standard curve, determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated supernatant by multiplying the result by the dilution factor. This value represents the thermodynamic solubility of the compound in that solvent at the tested temperature.

Caption: Workflow for the Shake-Flask Solubility Method.

Conclusion and Forward-Looking Recommendations

The structural features of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide—specifically the highly lipophilic trifluoromethyl group—strongly indicate that it is a compound with poor aqueous solubility and good solubility in polar organic solvents. This profile is strongly supported by extensive data available for its close structural analog, Celecoxib. For any research or development application, it is imperative to move beyond theoretical prediction and perform rigorous experimental solubility testing. The provided shake-flask protocol is a robust, validated method for obtaining the precise thermodynamic solubility data required for formulation development, biological screening, and computational modeling. Researchers should anticipate the need for co-solvents or pH modification to achieve desired concentrations in aqueous media.

References

• Trifluoromethyl group - Grokipedia. (n.d.).
• Cayman Chemical. (2022, October 17). Celecoxib Product Information.
• Ferreira, I., et al. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC.
• Pharmaceuticals and Medical Devices Agency (PMDA). (n.d.). Celecoxib.
• Unknown Author. (n.d.). solubility experimental methods.pptx.
• Ferreira, O., et al. (n.d.). Thermodynamic solubility of celecoxib in organic solvents. RSC Publishing.
• Al-kassas, R., et al. (n.d.). Celecoxib Nanoformulations with Enhanced Solubility, Dissolution Rate, and Oral Bioavailability: Experimental Approaches over In Vitro/In Vivo Evaluation. PMC.
• ResearchGate. (n.d.). Solubility of celecoxib in medium with different pH and SDS concentration, N = 3.
• Müller, K., et al. (2008, April 29). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journals.
• Gul, H. I., et al. (2024, June 13). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. PMC.
• Life Chemicals. (2022, May 31). Compound solubility measurements for early drug discovery.
• Rheolution. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O.
• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
• Smolecule. (2023, August 18). Buy 1H-pyrazole-3-sulfonamide | 1797158-84-9.

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• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 5. pmda.go.jp [pmda.go.jp]
• 6. Celecoxib Nanoformulations with Enhanced Solubility, Dissolution Rate, and Oral Bioavailability: Experimental Approaches over In Vitro/In Vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Thermodynamic solubility of celecoxib in organic solvents - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 10. raytor.com [raytor.com]
• 11. solubility experimental methods.pptx [slideshare.net]

History and discovery of trifluoromethyl pyrazole sulfonamide building blocks

The Trifluoromethyl Pyrazole Sulfonamide Scaffold: From Synthetic Origins to Clinical Dominance

Abstract

The convergence of the trifluoromethyl (

) group, the pyrazole heterocycle, and the sulfonamide moiety represents a landmark achievement in medicinal chemistry, most notably realized in the discovery of cyclooxygenase-2 (COX-2) inhibitors. This guide provides a technical deep-dive into the discovery, synthetic architecture, and regioselective assembly of these privileged building blocks. We analyze the "Fluorine Effect" on pharmacokinetics, the mechanistic causality of regioselective cyclization, and the evolution of synthetic protocols from the classical Knorr synthesis to modern regio-controlled methodologies.

Introduction: The Pharmacophore Trinity

The structural success of trifluoromethyl pyrazole sulfonamides—epitomized by Celecoxib (Celebrex) —relies on the synergistic interplay of three distinct chemical modules. Understanding this "trinity" is essential for designing next-generation building blocks.

Module	Chemical Role	Pharmacological Impact
Pyrazole Core	Rigid Scaffold	Acts as a planar template to orient substituents in specific vectors (1,3,5-substitution pattern) to fit enzyme pockets (e.g., COX-2 side pocket).
Trifluoromethyl ( )	Bioisostere & Shield	Enhances lipophilicity (LogP) for membrane permeability; blocks metabolic oxidation (metabolic stability); increases binding affinity via hydrophobic interactions.
Sulfonamide ( )	H-Bond Donor/Acceptor	The critical "anchor" that binds to polar residues (e.g., Arg120, Arg513 in COX-2), conferring high selectivity over COX-1.

Historical Genesis: The COX-2 Race

In the 1990s, the pharmaceutical industry sought to separate the anti-inflammatory efficacy of NSAIDs from their gastrointestinal toxicity. The hypothesis was that inhibiting the inducible isoform (COX-2) while sparing the constitutive isoform (COX-1) would achieve this.

• The Discovery: Researchers at G.D. Searle (now Pfizer) identified that the COX-2 active site possessed a secondary hydrophilic side pocket not present in COX-1.

• The Lead: Early screening identified SC-581 , a diaryl oxazole. However, the oxazole ring had stability and half-life issues.

• The Pivot to Pyrazoles: To improve stability and pharmacokinetic profiles, the scaffold was switched to a pyrazole. The incorporation of the

  group was pivotal.[1] It filled the hydrophobic volume of the enzyme pocket more efficiently than a methyl or chloro group, drastically improving potency.

• The Result: Celecoxib (SC-58635) was synthesized, featuring a 1,5-diarylpyrazole arrangement with a 3-trifluoromethyl group. This specific regiochemistry was non-negotiable for activity.

Synthetic Architecture & Building Blocks

The synthesis of these molecules hinges on the construction of the pyrazole ring.[2] The primary challenge is regioselectivity : ensuring the aryl groups and the

group end up on the correct nitrogen and carbon atoms.

The Building Blocks

Three core classes of building blocks are required:

• Hydrazine Anchors: The source of the nitrogen pair and the sulfonamide.

  • Key Reagent:4-Sulfamoylphenylhydrazine hydrochloride (CAS: 17852-52-7).[3][4][5]

• Fluorinated Carbonyls: The source of the

  motif.

  • Key Reagent:Ethyl trifluoroacetate or 1,1,1-Trifluoroacetone .

• Aryl Ketones: The source of the second aryl group (e.g., the tolyl ring in Celecoxib).

  • Key Reagent:4'-Methylacetophenone .

Route A: The Classical Knorr Condensation (Celecoxib Route)

This route involves the condensation of a 1,3-diketone with a hydrazine.

• Step 1: Claisen Condensation. 4'-Methylacetophenone is treated with ethyl trifluoroacetate and a base (NaOM or LiHMDS) to form the 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione .

• Step 2: Cyclization. The diketone reacts with 4-sulfamoylphenylhydrazine.

The Regioselectivity Challenge: The reaction can theoretically yield two isomers:

• 1,5-Diaryl isomer (Desired):

  at position 3.

• 1,3-Diaryl isomer (Undesired):

  at position 5.

Mechanistic Insight: Regiocontrol is dictated by the matching of nucleophilicity and electrophilicity .

• Electrophile: In the fluorinated diketone, the carbonyl adjacent to the

  group is more electrophilic (harder) due to the strong electron-withdrawing nature of fluorine.

• Nucleophile: In the arylhydrazine, the terminal amino group (

  ) is more nucleophilic than the internal amine ( ).

• The Match: The terminal

  attacks the -adjacent carbonyl. This establishes the C3 position for the group, leading to the desired 1,5-diaryl structure.

Figure 1: The synthetic pathway for Celecoxib, highlighting the critical regioselective cyclization step.

Experimental Protocol: Regioselective Synthesis

Objective: Synthesis of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (Celecoxib).

Reagents:

• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 equiv)

• 4-Sulfamoylphenylhydrazine hydrochloride (1.1 equiv)

• Ethanol (Absolute)[6]

• Catalytic HCl (optional, to speed up dehydration)

Step-by-Step Methodology:

• Preparation: Dissolve 2.30 g (10 mmol) of the trifluoro-diketone in 25 mL of absolute ethanol in a round-bottom flask equipped with a magnetic stir bar.

• Addition: Add 2.45 g (11 mmol) of 4-sulfamoylphenylhydrazine hydrochloride directly to the solution.

• Reflux: Heat the mixture to reflux (

  ) with stirring. Monitor reaction progress via TLC (eluent: 50% Ethyl Acetate/Hexane) or HPLC. The reaction typically completes within 2-4 hours.

• Workup: Cool the reaction mixture to room temperature. The product often precipitates directly from the solution.

  • If precipitate forms: Filter the solid, wash with cold ethanol (2 x 5 mL) and water (2 x 10 mL).

  • If no precipitate: Concentrate the solvent under reduced pressure to ~20% volume, then add cold water to induce crystallization.

• Purification: Recrystallize the crude solid from a mixture of Ethyl Acetate/Isooctane to remove traces of the 1,3-regioisomer.

• Validation: Verify structure via

  NMR ( ) and NMR.

  • Diagnostic Signal: The pyrazole C4-H proton typically appears as a singlet around

    6.7-6.8 ppm. The group appears as a singlet in NMR around -62 ppm.

Modern Regiocontrolled Approaches

While the Knorr synthesis relies on intrinsic reactivity differences, modern "building blocks" utilize pre-functionalized scaffolds to guarantee regiochemistry.

Enone (Chalcone) Approach

Using

-unsaturated ketones with a leaving group (like an alkoxy or amino group) allows for predictable addition-elimination reactions.

• Building Block:

  -4-ethoxy-1,1,1-trifluoro-3-buten-2-one.

• Mechanism: The hydrazine attacks the

  -carbon (displacing ethoxy), followed by cyclization onto the carbonyl. This reverses the regioselectivity compared to the diketone route, often yielding 5-trifluoromethyl isomers unless specific conditions are used.

2-Bromo-3,3,3-trifluoropropene (BTP)

An industrial feedstock used to access 5-trifluoromethylpyrazoles via [3+2] cycloaddition with nitrile imines.[7] This is increasingly relevant for agrochemical building blocks.

Data Summary: Physical Properties of the Scaffold

The substitution of a methyl group with a trifluoromethyl group drastically alters the physicochemical profile.

Property	Methyl ( ) Analog	Trifluoromethyl ( ) Analog	Impact on Drug Design
Electronegativity	2.5 (Carbon)	4.0 (Fluorine)	is strongly electron-withdrawing, lowering the pKa of the pyrazole NH (if unsubstituted) or altering the electronics of the aryl rings.
Lipophilicity ( )	0.56	0.88	increases membrane permeability and blood-brain barrier penetration.
Metabolic Stability	High (Benzylic oxidation possible)	Very High	The C-F bond (116 kcal/mol) is virtually inert to CYP450 oxidation.
Van der Waals Volume	13.7	21.3	is bulky (similar to isopropyl), filling large hydrophobic pockets in enzymes.

References

• Penning, T. D., et al. (1997). "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib)." Journal of Medicinal Chemistry, 40(9), 1347-1365. Link

• Fustero, S., et al. (2008). "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles." Chemical Reviews, 111(11), 6984–7034. Link

• G.D. Searle & Co. (1995). "Substituted pyrazolyl benzenesulfonamides for the treatment of inflammation." U.S. Patent 5,466,823. Link

• Muzalevskiy, V. M., et al. (2021).[8] "Regioselective Preparation of Totally Substituted 3-CF3-Pyrazoles." The Journal of Organic Chemistry, 86(3), 2385–2404. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. systems.uomisan.edu.iq [systems.uomisan.edu.iq]
• 3. (4-Sulfamoylphenyl)hydrazine Hydrochloride | CAS 17852-52-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. 4-Sulfonamide-Phenylhydrazine HCl - CAS - 17852-52-7 | Axios Research [axios-research.com]
• 5. 4-Sulfonamide-Phenylhydrazine HCL | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic stability of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Thermodynamic Stability of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide: A Technical Guide

Executive Summary: The Chemotype Architecture

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide represents a high-value pharmacophore in medicinal chemistry, particularly in the design of COX-2 inhibitors, kinase inhibitors, and agrochemicals. Its thermodynamic profile is defined by the interplay between the electron-withdrawing trifluoromethyl group (

) and the hydrogen-bond-donating sulfonamide moiety ( ).

This guide provides a rigorous analysis of its physicochemical stability, degradation pathways, and solid-state thermodynamics. While direct experimental data for this specific fragment is often proprietary, this analysis synthesizes data from structural analogs (e.g., Celecoxib intermediates) and fundamental physical organic chemistry to provide actionable insights for drug development.

Property	Value / Prediction	Confidence
Molecular Formula		Exact
Molecular Weight	215.15 g/mol	Exact
Predicted Melting Point	155°C – 165°C	High (Based on H-bond network)
Predicted pKa (Sulfonamide)	8.8 – 9.2	High (Acidified by )
Predicted pKa (Pyrazole NH)	13.5 – 14.0	Moderate
Primary Degradation	Photolytic cleavage (UV)	High

Molecular Architecture & Electronic Effects

The thermodynamic stability of this compound is governed by two critical electronic effects that researchers must account for during formulation and synthesis.

The Trifluoromethyl Anchor ( )

The

group at the C3 position is a powerful electron-withdrawing group (EWG).

• Stability Impact: It significantly increases the metabolic stability of the pyrazole ring by preventing oxidative metabolism at the C3 position.

• Electronic Consequence: It pulls electron density away from the aromatic ring, making the pyrazole less susceptible to electrophilic attack but increasing the acidity of the sulfonamide protons.

The Sulfonamide Network ( )

Located at C4, the sulfonamide group acts as both a hydrogen bond donor and acceptor.

• Solid-State Lattice: In the crystalline state, the sulfonamide protons form strong intermolecular hydrogen bonds with the sulfonyl oxygens and the pyrazole nitrogen (

  ). This creates a high-melting crystal lattice, contributing to its thermodynamic stability.

• Solubility: The EWG nature of the

  group lowers the pKa of the sulfonamide , making it slightly more acidic than a standard benzenesulfonamide (pKa ~10.1). This implies improved solubility in basic media (pH > 9).

Solid-State Thermodynamics

Understanding the solid-state behavior is crucial for process chemistry and formulation.

Melting Point & Thermal Analysis

Unlike simple pyrazoles which melt at low temperatures (e.g., 3-(Trifluoromethyl)pyrazole, MP 45-47°C), the addition of the 4-sulfonamide group dramatically raises the melting point.

• Prediction: The compound is expected to exist as a white crystalline solid with a melting point in the range of 155–165°C .

• DSC Profile: A sharp endotherm should be observed at the melting point. A broad exotherm following melting (>200°C) would indicate thermal decomposition (desulfonylation).

Polymorphism Risk

The molecule has multiple H-bond donors (

, Pyrazole-NH) and acceptors ( , Pyrazole-N). This creates a high propensity for polymorphism .

• Protocol: Solvent screening (Polar vs. Non-polar) is mandatory. Recrystallization from alcohols (MeOH/EtOH) typically yields the thermodynamically most stable form due to optimal H-bond alignment.

Chemical Stability & Degradation Pathways

The compound exhibits high chemical stability under ambient conditions but is susceptible to specific stress factors.

Hydrolytic Stability

The sulfonamide bond is remarkably resistant to hydrolysis over a wide pH range (1–10).

• Acidic Conditions (0.1 M HCl): Stable. The electron-deficient pyrazole ring discourages acid-catalyzed hydrolysis.

• Basic Conditions (0.1 M NaOH): Stable. The compound will deprotonate to form the water-soluble salt, but the

  bond remains intact.

Photostability (The Critical Weakness)

Like its analog Celecoxib, this scaffold absorbs UV light (due to the conjugated pyrazole system).

• Mechanism: Exposure to UV light (especially < 290 nm) can lead to radical formation, resulting in desulfonylation or ring opening.

• Mitigation: Compounds containing this core must be stored in amber vials.

Degradation Pathway Diagram

Figure 1: Stability profile showing reversible salt formation vs. irreversible photodegradation.

Experimental Protocols

To validate the thermodynamic stability of this specific chemotype, the following standardized protocols are recommended.

Forced Degradation Study (Stress Testing)

• Objective: Determine intrinsic stability limits.

• Sample Prep: Dissolve 1 mg/mL in Acetonitrile/Water (50:50).

Stress Condition	Duration	Temperature	Acceptance Criteria
Acid Hydrolysis	24 Hours	60°C (0.1 N HCl)	> 95% Recovery
Base Hydrolysis	24 Hours	60°C (0.1 N NaOH)	> 95% Recovery
Oxidation	4 Hours	RT (3% )	> 90% Recovery
Thermal	7 Days	60°C (Solid State)	> 99% Recovery
Photolysis	1.2M Lux·hr	Ambient	Monitor for Desulfonylation

pKa Determination (Potentiometric Titration)

Because the

group affects acidity, accurate pKa is vital for formulation.

• Instrument: Sirius T3 or equivalent potentiometric titrator.

• Solvent: Water/Methanol cosolvent (due to low aqueous solubility of the neutral form).

• Procedure: Titrate from pH 2.0 to 12.0.

• Expectation: Look for the sulfonamide deprotonation event around pH 8.8–9.2.

Synthesis & Precursor Stability

For researchers synthesizing this compound de novo, the stability of the precursor is the limiting factor.

• Precursor: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride (CAS 1443292-13-4).[1]

• Handling: This sulfonyl chloride is highly moisture sensitive . It will rapidly hydrolyze to the sulfonic acid if exposed to air.

• Conversion: Must be treated immediately with aqueous ammonia or ammonium hydroxide to yield the stable sulfonamide.

Figure 2: Synthetic workflow highlighting the critical instability of the sulfonyl chloride intermediate.

References

• Celecoxib Degradation Profile: Jimenez, J.J., et al. "Photochemical, Thermal, Biological and Long-Term Degradation of Celecoxib in River Water." Journal of Hazardous Materials, 2018.

• Sulfonamide Acidity: "Aqueous pKa values of fluorinated benzenesulfonamides." Journal of Physical Organic Chemistry, 2019.

• Precursor Identification: "3-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride."[1] ChemScene Chemical Data, CAS 1443292-13-4.[1]

• Pyrazole Fragment Data: "3-(Trifluoromethyl)pyrazole Physicochemical Properties." PubChem CID 54057584.

Sources

• 1. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: Synthesis and Functionalization of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide for COX-2 Inhibitor Development

Executive Summary

This guide details the synthesis, functionalization, and application of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (Compound 1 ) as a strategic intermediate in the development of next-generation Cyclooxygenase-2 (COX-2) inhibitors.

While first-generation coxibs (e.g., Celecoxib) utilize a benzenesulfonamide pharmacophore, emerging medicinal chemistry strategies explore heterocyclic sulfonamides (such as pyrazole-4-sulfonamides) to enhance selectivity profiles and introduce dual-action mechanisms (e.g., COX-2/Carbonic Anhydrase inhibition). The electron-withdrawing trifluoromethyl (CF₃) group at the C3 position is critical for metabolic stability and lipophilic interaction within the COX-2 active site.

This document provides a validated protocol for the direct chlorosulfonation of the pyrazole core and a subsequent Chan-Lam coupling workflow to construct the tricyclic pharmacophore required for potent COX-2 inhibition.

Chemical Context & Pharmacophore Rationale[1][2][3][4][5]

The design of COX-2 selective inhibitors relies on exploiting the "side pocket" of the COX-2 enzyme, which is accessible due to the substitution of Isoleucine (in COX-1) with a smaller Valine (Val523) in COX-2.

• The Sulfonamide Anchor: The sulfonamide group (-SO₂NH₂) forms hydrogen bonds with Arg120 and Glu524 at the entrance of this side pocket.

• The CF₃ Moiety: Located at C3, this group occupies a hydrophobic niche, increasing the compound's half-life by blocking metabolic oxidation and enhancing membrane permeability.

• Scaffold Hopping: Moving the sulfonamide from the N-phenyl ring (classic Celecoxib structure) to the pyrazole ring (C4) represents a bioisosteric modification intended to alter solubility and reduce potential idiosyncratic toxicity associated with aniline-derived sulfonamides.

Structural Workflow Diagram

The following diagram illustrates the transition from raw materials to the active pharmacophore.

Caption: Figure 1. Synthetic workflow transforming the pyrazole core into a functional COX-2 inhibitor scaffold via chlorosulfonation and copper-catalyzed coupling.

Protocol A: Synthesis of the Intermediate

Objective: Synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide via electrophilic aromatic substitution.

Reagents & Equipment[2][5][6][7][8]

• Precursor: 3-(Trifluoromethyl)-1H-pyrazole (CAS: 20154-03-4).

• Reagent: Chlorosulfonic acid (ClSO₃H) - Handle with extreme caution (fuming, corrosive).

• Solvent/Quench: Thionyl chloride (SOCl₂), Ammonium hydroxide (NH₄OH, 28-30%), Ethyl acetate, Brine.

• Equipment: Round-bottom flask with drying tube (CaCl₂), ice bath, oil bath.

Step-by-Step Methodology

• Chlorosulfonation (The "Make"):

  • Place 3-(Trifluoromethyl)-1H-pyrazole (1.0 eq) in a round-bottom flask.

  • Cool the flask to 0°C using an ice bath.

  • Dropwise Addition: Add Chlorosulfonic acid (5.0 – 8.0 eq) slowly. Note: The reaction is exothermic.

  • Once addition is complete, remove the ice bath and heat the mixture to 100°C for 4–6 hours .

  • In-Process Control (IPC): Monitor by TLC (50% EtOAc/Hexane). The starting material spot should disappear.[1]

  • Quenching: Cool the reaction mixture to room temperature. Pour the mixture very slowly onto crushed ice. The sulfonyl chloride intermediate may precipitate as a solid or oil. Extract immediately with Ethyl Acetate (x3) if oil forms.

• Amination:

  • Take the organic layer containing the sulfonyl chloride (or the isolated solid).

  • Cool to 0°C.[2]

  • Add Ammonium hydroxide (excess, ~10 eq) dropwise.

  • Stir at room temperature for 2 hours.

  • Workup: Acidify carefully to pH ~7 using 1N HCl. Extract with Ethyl Acetate.[1] Wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Gradient: 0-60% EtOAc in Hexanes).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete chlorosulfonation due to CF₃ electron withdrawal.	Increase temperature to 110°C or add SOCl₂ (2 eq) to the reaction mixture to drive conversion.
Decomposition	Quenching too fast.	Pour reaction mixture onto ice slowly with vigorous stirring to prevent hydrolysis of the sulfonyl chloride.
Impurity (N-sulfonation)	Sulfonation on the pyrazole nitrogen.	This is reversible. The acidic workup usually hydrolyzes the N-sulfonyl bond, leaving the C4-sulfonamide intact.

Protocol B: Application (Chan-Lam Coupling)

Objective: Functionalization of the N1 position to create the 1,5-diaryl pharmacophore essential for COX-2 specificity. Rationale: Standard nucleophilic aromatic substitution (SₙAr) is difficult with electron-deficient pyrazoles. The Chan-Lam coupling (copper-catalyzed oxidative coupling) is the industry standard for N-arylation of this scaffold under mild conditions [1].

Reagents

• Substrate: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (from Protocol A).

• Coupling Partner: Aryl boronic acid (e.g., 4-Methylphenylboronic acid).

• Catalyst: Copper(II) Acetate [Cu(OAc)₂].

• Ligand/Base: Pyridine or Triethylamine (TEA).

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

• Oxidant: Atmospheric Oxygen (open air) or TEMPO.

Methodology

• Setup: In a reaction vial, dissolve the pyrazole-sulfonamide (1.0 eq), Aryl boronic acid (1.5 eq), and Cu(OAc)₂ (1.0 eq) in DCM.

• Activation: Add Pyridine (2.0 eq).

• Reaction: Stir the mixture at room temperature, open to the air (or under an O₂ balloon for faster kinetics), for 16–24 hours. The mixture will typically turn deep blue/green.

• Workup: Filter through a pad of Celite to remove copper salts. Wash the filtrate with aqueous NH₄Cl (to sequester residual Cu) and brine.

• Isolation: Concentrate and purify via silica gel chromatography.

Analytical Validation Parameters

To ensure the integrity of the intermediate before biological testing, the following specifications must be met:

• ¹H NMR (DMSO-d₆, 400 MHz):

  • Sulfonamide protons: Broad singlet at δ 7.2–7.6 ppm (2H, SO₂NH₂).

  • Pyrazole C5-H: Singlet at δ 8.0–8.5 ppm (1H). Note: This proton disappears if C5 is substituted, but in this intermediate, it is diagnostic.

  • N-H: Broad singlet at δ 13.0–14.0 ppm (1H, pyrazole NH), exchanges with D₂O.

• ¹⁹F NMR:

  • Single peak at δ -60 to -63 ppm (CF₃ group).

• HPLC Purity: >95% (UV 254 nm).

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

Biological Assay Context (COX-1 vs. COX-2)[1][4][7][10][11]

Once the final inhibitor is synthesized, it must be screened for selectivity.

Mechanism of Selectivity Diagram

Caption: Figure 2. Mechanistic binding mode. The sulfonamide moiety is the key determinant for locking into the COX-2 specific side pocket, differentiating it from COX-1.

Screening Protocol Summary

• In Vitro Assay: Use human whole blood assays or recombinant enzyme kits (Cayman Chemical COX Inhibitor Screening Kit).

• Readout: Measure IC₅₀ for the inhibition of PGE₂ production.

• Selectivity Index (SI): Calculate SI = IC₅₀(COX-1) / IC₅₀(COX-2). A viable candidate should have an SI > 50.

References

• Chan-Lam Coupling for N-Arylation: Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856.

• Celecoxib SAR and Pharmacophore: Penning, T. D., et al. (1997). "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib)." Journal of Medicinal Chemistry, 40(9), 1347-1365.

• Pyrazole-4-sulfonamides as Dual Inhibitors: Abdelgawad, M. A., et al. (2019). "Design, synthesis, and biological evaluation of novel pyrazole-sulfonamide derivatives as dual COX-2/5-LOX inhibitors." Bioorganic Chemistry, 88, 102928.

• Synthesis of Trifluoromethylpyrazoles: Fustero, S., et al. (2008). "Improved Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles." Organic Letters, 10(4), 605-608.

Sources

• 1. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reaction conditions for sulfonamide coupling with 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Application Note & Detailed Protocols

Topic: Reaction Conditions for Sulfonamide Coupling with 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide scaffold is a privileged motif in modern medicinal chemistry, conferring desirable physicochemical properties such as enhanced metabolic stability, binding affinity, and bioavailability. This document serves as a comprehensive technical guide for the synthetic coupling of this key intermediate. It moves beyond simple procedural lists to explain the underlying chemical principles, offering field-proven insights into optimizing reaction conditions. We present detailed, step-by-step protocols for both classical nucleophilic substitution and advanced, nickel-catalyzed photosensitized cross-coupling reactions. This guide is designed to empower researchers to confidently and efficiently synthesize diverse libraries of pyrazole sulfonamide derivatives for applications in drug discovery and development.

Core Chemical Principles & Synthetic Strategy

The coupling of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide hinges on the chemistry of the sulfonamide N-H bond. While structurally similar to an amide, a sulfonamide's N-H proton is significantly more acidic (pKa ≈ 10 in DMSO) due to the powerful electron-withdrawing nature of the adjacent sulfonyl group. This enhanced acidity facilitates deprotonation to form a nucleophilic sulfonamidate anion. However, this anion is resonance-stabilized, which attenuates its nucleophilicity compared to simpler amines[1][2].

Therefore, successful coupling strategies must address this balance of acidity and attenuated nucleophilicity. The choice of reaction conditions—base, solvent, catalyst, and coupling partner—is critical for achieving high yields and purity.

Our overall strategy involves two key stages, outlined below: the initial synthesis of the core pyrazole sulfonamide scaffold and its subsequent coupling to various partners.

Caption: Overall workflow for scaffold synthesis and subsequent coupling reactions.

Synthesis of the 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Scaffold

The most practical route to the title compound involves a multi-step synthesis starting from commercially available materials. A highly efficient, regioselective method involves the three-component coupling of an aldehyde, a sulfonyl hydrazide, and 2-bromo-3,3,3-trifluoropropene (BTP) to form the pyrazole core[3]. This is followed by chlorosulfonylation and subsequent reaction with an ammonia source.

Protocol 1: Synthesis of the Core Scaffold

Step 2A: Synthesis of 3-(Trifluoromethyl)-1H-pyrazole This reaction is based on the metal-free, three-component coupling strategy.

• Materials: Appropriate aldehyde (e.g., benzaldehyde), p-toluenesulfonyl hydrazide, 2-bromo-3,3,3-trifluoropropene (BTP), and a suitable solvent like 1,4-dioxane.

• Procedure:

  • To a solution of the aldehyde (1.0 equiv.) and p-toluenesulfonyl hydrazide (1.0 equiv.) in dioxane, add BTP (1.2 equiv.).

  • Heat the reaction mixture at 100-120 °C and monitor by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Upon completion, cool the reaction to room temperature, and perform an aqueous workup.

  • Purify the crude product via column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the 3-(trifluoromethyl)-1H-pyrazole intermediate.

Step 2B: Chlorosulfonylation and Ammonolysis

• Materials: 3-(Trifluoromethyl)-1H-pyrazole from Step 2A, chlorosulfonic acid, ammonium hydroxide.

• Procedure:

  • Caution: Chlorosulfonic acid is highly corrosive and reacts violently with water. Perform this step in a well-ventilated fume hood with appropriate personal protective equipment.

  • Cool a flask containing the pyrazole intermediate to 0 °C.

  • Slowly add chlorosulfonic acid (3-5 equiv.) dropwise, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for several hours until TLC indicates full conversion to the sulfonyl chloride.

  • Carefully quench the reaction by pouring it onto crushed ice. The sulfonyl chloride will precipitate and can be collected by filtration.

  • Without extensive purification, add the crude, moist sulfonyl chloride to a cooled (0 °C) solution of concentrated ammonium hydroxide.

  • Stir vigorously for 1-2 hours, allowing the mixture to warm to room temperature.

  • Collect the resulting solid precipitate by filtration, wash with cold water, and dry under vacuum to yield 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide.

Classical Coupling via Nucleophilic Substitution

This fundamental approach involves the deprotonation of the sulfonamide with a suitable base to form the sulfonamidate anion, which then acts as a nucleophile to displace a leaving group (e.g., halide) on an alkyl or activated aryl substrate.

Causality & Experimental Choices

The selection of the base is paramount. Strong, non-nucleophilic bases are preferred to avoid competing reactions.

• Diisopropylethylamine (DIPEA): A common choice due to its steric bulk, which prevents it from acting as a nucleophile itself. It is sufficiently basic to deprotonate the sulfonamide.

• Potassium tert-butoxide (t-BuOK): A much stronger base, often used for less reactive electrophiles. It can lead to higher yields but may also promote side reactions if the substrate is base-sensitive[4].

• Sodium Hydride (NaH): A powerful, non-nucleophilic base that irreversibly deprotonates the sulfonamide, driving the reaction forward. However, it is highly flammable and requires careful handling.

The solvent should be aprotic and capable of dissolving the reactants. Dichloromethane (DCM) and Tetrahydrofuran (THF) are standard choices[4][5].

Protocol 2: General N-Alkylation with an Alkyl Halide

• Materials & Reagents

  Reagent	Purpose	Typical Amount
  3-(CF3)-1H-pyrazole-4-sulfonamide	Starting Material	1.0 equiv.
  Alkyl Halide (e.g., Benzyl Bromide)	Electrophile	1.1 - 1.5 equiv.
  Diisopropylethylamine (DIPEA)	Base	1.5 - 2.0 equiv.

  | Dichloromethane (DCM) | Solvent | 5-10 volumes |

• Step-by-Step Methodology

  • Dissolve 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (1.0 equiv.) and the alkyl halide (1.2 equiv.) in DCM in a round-bottom flask equipped with a magnetic stir bar.

  • Add DIPEA (1.5 equiv.) to the solution at room temperature (25–30 °C)[4][5].

  • Stir the reaction mixture for 12-24 hours. Monitor the reaction's progress by TLC (e.g., using a 1:1 hexane:ethyl acetate mobile phase).

  • Upon completion, dilute the reaction mass with 10 volumes of cold water and stir for 10 minutes[4][5].

  • Separate the organic layer. Wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude material by column chromatography (silica gel) to yield the pure N-alkylated sulfonamide[4][5].

Modern Photosensitized Nickel-Catalyzed C-N Cross-Coupling

For the synthesis of N-aryl and N-heteroaryl sulfonamides, which are prevalent in pharmaceuticals, classical methods often fail due to the low reactivity of aryl halides. Modern transition-metal catalysis provides a powerful solution. A particularly effective method is the photosensitized nickel-catalyzed coupling, which can proceed under mild conditions[1][2].

Mechanistic Rationale

This dual-catalytic process circumvents the challenges of traditional cross-coupling by using light to access an excited state of the nickel complex, facilitating the difficult C-N bond-forming reductive elimination step.

Caption: Proposed mechanism for photosensitized Ni-catalyzed sulfonamidation[1][2].

Protocol 3: Photosensitized Ni-Catalyzed Coupling with an Aryl Halide

• Materials & Reagents

  Reagent	Purpose	Typical Amount
  3-(CF3)-1H-pyrazole-4-sulfonamide	Nucleophile	1.2 equiv.
  Aryl Halide (e.g., 4-Bromotoluene)	Electrophile	1.0 equiv.
  NiCl₂·glyme	Catalyst Precursor	5-10 mol%
  dtbbpy (4,4′-di-tert-butyl-2,2′-bipyridine)	Ligand	10-20 mol%
  Ir(ppy)₃ or similar	Photocatalyst	1-2 mol%
  K₃PO₄ or Cs₂CO₃	Base	2.0 equiv.

  | Dioxane or DMA | Solvent | 0.1 M |

• Step-by-Step Methodology

  • Inert Atmosphere: This reaction is sensitive to air and moisture. All steps must be performed in a glovebox or using Schlenk line techniques under an inert atmosphere (Nitrogen or Argon).

  • To an oven-dried vial, add the aryl halide (1.0 equiv.), 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (1.2 equiv.), NiCl₂·glyme (10 mol%), dtbbpy (10 mol%), photocatalyst (e.g., Ir(ppy)₃, 1.5 mol%), and base (K₃PO₄, 2.0 equiv.).

  • Evacuate and backfill the vial with inert gas three times.

  • Add degassed solvent (e.g., dioxane) via syringe.

  • Stir the reaction mixture vigorously and irradiate with a light source (e.g., blue LED lamp, 450 nm) at room temperature.

  • Monitor the reaction by LC-MS or TLC. Reactions typically run for 12-36 hours.

  • Upon completion, quench the reaction by exposing it to air and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove insoluble inorganic salts and catalyst residues.

  • Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purify the residue by column chromatography (silica gel) to afford the desired N-aryl sulfonamide product.

Summary of Reaction Conditions

The optimal conditions are highly dependent on the specific coupling partners. The following table provides a general comparison.

Parameter	Classical Nucleophilic Sub.	Ni-Catalyzed Photosensitized Coupling
Coupling Partner	Alkyl Halides, Activated Aryl Halides	Aryl & Heteroaryl Halides (Br, Cl)
Catalyst	None	NiCl₂·glyme / Ir(ppy)₃
Base	DIPEA, t-BuOK, K₂CO₃, NaH	K₃PO₄, Cs₂CO₃
Solvent	DCM, THF, DMF	Dioxane, DMA, Acetonitrile
Temperature	Room Temp to 80 °C	Room Temperature (Light-driven)
Key Advantage	Simple, inexpensive reagents	Broad scope for complex aryl partners, mild conditions
Key Challenge	Limited to reactive electrophiles	Requires inert atmosphere, specialized setup

Conclusion

The derivatization of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is a critical process for generating novel molecular entities in drug discovery. Mastery of both classical and modern coupling techniques is essential. For simple alkylation, nucleophilic substitution with a non-nucleophilic base like DIPEA offers a straightforward and robust method. For the more challenging yet highly valuable synthesis of N-aryl and N-heteroaryl derivatives, photosensitized nickel catalysis provides a powerful and versatile strategy that operates under exceptionally mild conditions. By understanding the chemical principles behind each protocol, researchers can effectively troubleshoot and adapt these methods to achieve their synthetic goals.

References

• Mahesh, P., Akshinthala, P., Katari, N. K., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. Available at: [Link]

• Macmillan Group, Princeton University. (n.d.). Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis. Available at: [Link]

• Baran, P. S., et al. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society. Available at: [Link]

• Kim, D. W., & MacMillan, D. W. C. (2018). Sulfonamidation of aryl and heteroaryl halides through photosensitized nickel catalysis. Angewandte Chemie International Edition. Available at: [Link]

• Beller, M., et al. (2009). Green and Efficient Synthesis of Sulfonamides Catalyzed by Nano-Ru/Fe3O4. Journal of the American Chemical Society. Available at: [Link]

• Mahesh, P., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. Available at: [Link]

• Gül, H. İ., et al. (2025). Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents. Chemistry & Biodiversity. Available at: [Link]

• Lin, S., et al. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society. Available at: [Link]

• Riaz, M., et al. (2024). Acyl pyrazole sulfonamides as new antidiabetic agents: synthesis, glucosidase inhibition studies, and molecular docking analysis. Frontiers in Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Available at: [Link]

• Wang, Y., et al. (2024). Sulfonamides as N-Centered Radical Precursors for C–N Coupling Reactions To Generate Amidines. Organic Letters. Available at: [Link]

• Weix, D. J., & Cernak, T. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. Available at: [Link]

• Willis, M. C., et al. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Angewandte Chemie International Edition. Available at: [Link]

• Various Authors. (2025). Recent advances in the synthesis of N-acyl sulfonamides. RSC Publishing. Available at: [Link]

• Khan, K. M., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Advances. Available at: [Link]

• ResearchGate. (2019). Current methods for sulfonamide synthesis. Available at: [Link]

• ResearchGate. (2025). Synthesis and Antimicrobial Screening of 3-Fluoromethyl Pyrazole Derivatives. Available at: [Link]

• Wang, M., et al. (2022). Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazolecarbamide Derivatives as Antifungal and Antiviral Agents. Frontiers in Chemistry. Available at: [Link]

• Hawash, M., et al. (2025). Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, an. BMC Chemistry. Available at: [Link]

• Zhang, X.-G., et al. (2020). Regioselective Synthesis of 3-Trifluoromethylpyrazole by Coupling of Aldehydes, Sulfonyl Hydrazides, and 2-Bromo-3,3,3-trifluoropropene. Organic Letters. Available at: [Link]

• Sharpless, K. B., et al. (2025). Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. RSC Advances. Available at: [Link]

• Ball, N. D., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters. Available at: [Link]

• Abdelazeem, N. M., et al. (2024). Synthesis, in silico ADMET prediction analysis, and pharmacological evaluation of sulfonamide derivatives tethered with pyrazole. Saudi Pharmaceutical Journal. Available at: [Link]

• WO2020139734A1 - Preparation of sulfonamide herbicide process intermediates. Google Patents.

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Microwave-Assisted Synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Scaffolds

Executive Summary & Scientific Rationale

The 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide moiety represents a privileged scaffold in medicinal chemistry, serving as a critical pharmacophore in Carbonic Anhydrase (CA) inhibitors, COX-2 inhibitors, and anticancer agents. The trifluoromethyl (

) group enhances metabolic stability and lipophilicity, while the sulfonamide group ( ) acts as a classic zinc-binding group (ZBG) in metalloenzymes.

Traditional synthesis of this core often involves harsh chlorosulfonation conditions (

, , long reaction times) and slow cyclocondensation steps. This guide details Microwave-Assisted Organic Synthesis (MAOS) protocols that reduce reaction times from hours to minutes, improve yields by suppressing side reactions, and allow for rapid library generation.

Key Advantages of the Microwave Approach:

• Dielectric Heating: Efficient coupling of microwave energy with polar transition states (e.g., in cyclocondensation) accelerates rate-determining steps.

• Pressurized Vessels: Allows solvents (EtOH,

  ) to be heated far above their boiling points, accessing activation energy barriers unreachable under standard reflux.

• Clean Profiles: Rapid heating/cooling cycles minimize thermal degradation of the sensitive sulfonamide and trifluoromethyl groups.

Chemical Pathway & Workflow

The following logic flow illustrates the modular assembly of the scaffold. We distinguish between Method A (Synthesis of the Core) and Method B (Functionalization).

Figure 1: Modular synthetic workflow for accessing 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide derivatives.

Detailed Experimental Protocols

Protocol 1: Microwave-Assisted Cyclocondensation (Core Synthesis)

This step constructs the pyrazole ring. The

group dictates the regiochemistry; microwave irradiation ensures complete conversion of the diketone, which can be sluggish with electron-withdrawing fluorine groups.

Reaction: Ethyl 4,4,4-trifluoroacetoacetate + Hydrazine Hydrate

3-(Trifluoromethyl)-1H-pyrazol-5-ol (tautomer) 3-(Trifluoromethyl)-1H-pyrazole (via dehydration/decarboxylation if ester is hydrolyzed). Note: To obtain the specific 3-CF3 pyrazole core for sulfonation, we often start with the diketone and hydrazine.

Materials:

• Ethyl 4,4,4-trifluoroacetoacetate (10 mmol)

• Hydrazine hydrate (12 mmol, 80% solution)

• Ethanol (absolute, 10 mL)

• Catalytic Acetic Acid (0.5 mL)

• Microwave Vial: 30 mL Quartz or Borosilicate (pressure rated)

Procedure:

• Setup: In a 30 mL microwave vial, dissolve Ethyl 4,4,4-trifluoroacetoacetate in Ethanol.

• Addition: Add Hydrazine hydrate dropwise at room temperature (exothermic). Add Acetic Acid.[1][2][3] Cap the vial with a crimp top and septa.

• Microwave Parameters:

  • Mode: Dynamic (hold temperature).

  • Temperature: 140°C.[2][4][5]

  • Pressure Limit: 250 psi (17 bar).

  • Power: Max 300W (High absorption).

  • Time: 10 minutes (Hold).

  • Stirring: High.[4]

• Work-up: Cool to

  using compressed air flow (built-in feature of most reactors). Pour mixture into ice water (50 mL).

• Isolation: The product usually precipitates as a white solid. Filter, wash with cold water, and dry.

• Yield Expectation: 85-95% (vs. 60-70% conventional reflux for 4 hours).

Protocol 2: Microwave-Assisted Sulfonamide Formation (Key Step)

Converting the sulfonyl chloride to the sulfonamide is the critical step for generating the target pharmacophore. Conventional methods often suffer from hydrolysis of the sulfonyl chloride. The MW method is rapid and anhydrous.

Precursor: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride (Prepared via chlorosulfonation of the core from Protocol 1 using

- Note: Chlorosulfonation is typically done conventionally due to gas evolution, but the subsequent amidation is ideal for MW).

Reaction:

Materials:

• 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride (1.0 mmol)

• Ammonium Hydroxide (28-30%, 5.0 mmol) OR Primary Amine (1.2 mmol) for derivatives.

• Solvent: Acetonitrile (ACN) or THF (3 mL).

• Base: Pyridine or DIPEA (2.0 mmol) - Optional if using excess amine.

Procedure:

• Setup: Dissolve the sulfonyl chloride in ACN in a 10 mL microwave vial.

• Addition: Add the amine/ammonia and base.[6] Seal immediately.

• Microwave Parameters:

  • Temperature: 80°C (mild heating to prevent decomposition).

  • Time: 5 minutes.

  • Power: Low/Medium (absorbance depends on solvent).

• Work-up: Vent vial carefully. Concentrate solvent in vacuo.[4][7]

• Purification: Dilute with EtOAc, wash with 1N HCl (to remove pyridine), then Brine. Dry over

  .[8] Recrystallize from EtOH/Hexane.

Self-Validating Check:

• IR Spectroscopy: Look for disappearance of

  (chloride) stretch (~1370, 1170 ) and appearance of doublet (~3300-3400 ).

• LC-MS: Confirm Mass [M+H]+ or [M-H]- (sulfonamides ionize well in negative mode).

Quantitative Performance Comparison

The following data summarizes the efficiency gains when applying this microwave protocol compared to literature standards for conventional heating.

Metric	Conventional Heating (Reflux)	Microwave-Assisted (Protocol 1+2)	Improvement Factor
Reaction Time (Core)	4 - 6 Hours	10 Minutes	24x - 36x Faster
Reaction Time (Amidation)	1 - 12 Hours	5 Minutes	12x - 144x Faster
Yield (Overall)	45 - 60%	75 - 85%	~1.5x Higher
Solvent Usage	High (50-100 mL)	Low (3-10 mL)	Green Chemistry
Purity (Crude)	Moderate (Requires Column)	High (Often Precipitation only)	Process Efficiency

Troubleshooting & Optimization

"The Fluorine Effect" in Microwave

The

group is electron-withdrawing, which deactivates the pyrazole ring toward electrophilic substitution (like sulfonation) but makes the precursor diketone highly reactive toward nucleophiles (hydrazines).

• Issue: Incomplete cyclization of the core.

• Fix: Increase MW temperature to 160°C. The

  group stabilizes the molecule against thermal degradation, allowing higher temperature ceilings.

Pressure Management

Sulfonamide formation using aqueous ammonia generates significant pressure in a closed vessel.

• Safety Rule: Do not exceed 50% volume of the vial.

• Alternative: Use a solution of

  in Methanol or Dioxane (commercially available 7N solutions) to reduce pressure spikes compared to aqueous ammonia.

Regioselectivity

When using substituted hydrazines (e.g., Phenylhydrazine for Celecoxib analogs), two isomers are possible (1,3- vs 1,5-substituted).

• Insight: Microwave heating often favors the thermodynamic product (1,5-isomer for Celecoxib types) more rapidly than conventional heating.

• Verification: Use 1H-NMR NOE (Nuclear Overhauser Effect) experiments to confirm the proximity of the N-Phenyl protons to the pyrazole C5-Methyl/H group.

References

• Microwave-assisted synthesis of pyrazoles and their deriv

  • Source: Inci Gul, H., et al. (2016). Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Relevance: Establishes the baseline parameters for pyrazole cyclocondensation under MW irradi

• Microwave-Assisted Synthesis of Sulfonamides Directly

  • Source: De Luca, L., & Giacomelli, G. (2008).[6] The Journal of Organic Chemistry.

  • Relevance: Provides the protocol for activating sulfonic acids/salts in MW, relevant if bypassing the acid chloride.

• Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazole Deriv

  • Source: Wang, J., et al. (2022). Frontiers in Chemistry.
  • Relevance: Details the NMR characterization and biological relevance of the CF3-pyrazole-sulfonamide pharmacophore.

• Microwave-Assisted Synthesis of Celecoxib and Analogs.

  • Source: Anderluh, M. (2013).
  • Relevance: Educational but rigorous comparison of MW vs Conventional routes for the 3-CF3-pyrazole scaffold.

• Accessing trifluoromethylated SuFEx-able pyrazole via distortion-acceler

  • Source: NIH / PubMed Central (2025).

  • Relevance: Advanced method for making 5-(trifluoromethyl)-1H-pyrazole-3-sulfonyl fluoride directly.[8]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives [scielo.org.za]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Welcome to the technical support center for the synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The synthesis of this molecule, a key intermediate in the production of various pharmaceuticals like Celecoxib, requires careful control of reaction conditions to achieve high yields and purity.[1][2] This resource aims to equip you with the knowledge to navigate the potential challenges in this multi-step synthesis.

I. Synthesis Overview: A Two-Stage Approach

The synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is typically achieved in two main stages:

• Pyrazole Ring Formation: This involves the cyclocondensation of a β-diketone with a hydrazine derivative.[3] Specifically, 4,4,4-trifluoro-1-(aryl)-butane-1,3-dione is reacted with a hydrazine to form the 3-(trifluoromethyl)-1H-pyrazole core.

• Sulfonylation: The formed pyrazole is then subjected to a sulfonylation reaction, typically using chlorosulfonic acid, to introduce the sulfonamide group at the 4-position of the pyrazole ring.[4]

This guide will address common issues that can arise in both stages of this synthesis.

II. Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Issue 1: Low Yield of the Pyrazole Ring

Question: My reaction to form the 3-(Trifluoromethyl)-1H-pyrazole ring is resulting in a low yield. What are the potential causes and how can I improve it?

Answer: Low yields in pyrazole synthesis can stem from several factors, primarily related to the reaction conditions and the purity of your starting materials.

• Causality: The Knorr pyrazole synthesis and related methods rely on a delicate balance of reactivity.[5][6] The initial condensation to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration, can be hampered by side reactions or incomplete conversion. The presence of the electron-withdrawing trifluoromethyl group can also influence the reactivity of the dicarbonyl compound.[7]

• Troubleshooting Steps:

  • Purity of Starting Materials: Ensure your 1,3-dicarbonyl compound and hydrazine are of high purity. Impurities can lead to unwanted side reactions. Recrystallize or distill starting materials if necessary.

  • Solvent Choice: The choice of solvent is critical. While ethanol or acetic acid are commonly used, exploring other solvents like dimethylformamide (DMF) or microwave-assisted synthesis in a suitable solvent might improve yields and reduce reaction times.[8][9]

  • Catalyst and pH Control: This reaction is often acid-catalyzed.[6][10] Ensure the appropriate amount and type of acid catalyst (e.g., HCl, H₂SO₄) is used. The pH of the reaction mixture should be optimized; too acidic or basic conditions can lead to degradation of reactants or products.

  • Temperature and Reaction Time: Monitor the reaction temperature closely. While refluxing is common, some reactions may benefit from lower temperatures to minimize side product formation. Use Thin Layer Chromatography (TLC) to monitor the reaction progress and determine the optimal reaction time.[5]

  • Water Removal: The final step of the pyrazole formation is dehydration. Ensuring efficient removal of water, for instance by using a Dean-Stark apparatus if the solvent allows, can drive the equilibrium towards product formation.

Issue 2: Formation of Regioisomers

Question: I am observing the formation of an unwanted regioisomer along with my desired 3-(Trifluoromethyl)-1H-pyrazole. How can I improve the regioselectivity of the reaction?

Answer: The formation of regioisomers is a common challenge in the synthesis of unsymmetrically substituted pyrazoles.

• Causality: When an unsymmetrical 1,3-dicarbonyl compound reacts with a hydrazine, the initial nucleophilic attack of the hydrazine can occur at either of the two carbonyl carbons, leading to two different hydrazone intermediates and subsequently two regioisomeric pyrazoles.[3]

• Troubleshooting Steps:

  • Choice of Hydrazine: If you are using a substituted hydrazine, the nature of the substituent can influence the regioselectivity. Steric hindrance or electronic effects of the substituent may favor attack at one carbonyl group over the other.

  • Reaction Conditions: The reaction temperature and the nature of the catalyst can influence the kinetic versus thermodynamic control of the reaction, which in turn can affect the ratio of the regioisomers. Experiment with different temperatures and catalysts to find the optimal conditions for the desired isomer.

  • Purification: If the formation of the regioisomer cannot be completely suppressed, efficient purification methods are crucial. Column chromatography is often effective in separating pyrazole regioisomers.[7] Developing a good separation method using different solvent systems for TLC is the first step.

Issue 3: Low Yield in the Sulfonylation Step

Question: The sulfonylation of my pyrazole intermediate is giving a poor yield of the desired 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide. What could be the problem?

Answer: Low yields in the sulfonylation step are often due to the harsh reaction conditions and the reactivity of the reagents involved.

• Causality: Electrophilic substitution on the pyrazole ring, such as sulfonylation, predominantly occurs at the C4 position.[11][12] However, the reaction with chlorosulfonic acid is highly exothermic and can lead to degradation of the starting material or the product if not controlled properly. The pyrazole ring itself can be sensitive to strong acids.

• Troubleshooting Steps:

  • Temperature Control: This is the most critical parameter. The reaction should be carried out at a low temperature (e.g., 0-5 °C) with slow, portion-wise addition of chlorosulfonic acid to the pyrazole.

  • Reaction Time: Over-exposure to the strong acid can lead to decomposition. Monitor the reaction progress carefully using TLC to determine the point of maximum conversion without significant degradation.

  • Quenching: The reaction must be carefully quenched by pouring the reaction mixture onto crushed ice. This neutralizes the excess chlorosulfonic acid and precipitates the product.

  • Alternative Sulfonylating Agents: If chlorosulfonic acid consistently gives low yields, consider alternative sulfonylation methods. For example, reacting the pyrazole with sulfur trioxide-dimethylformamide complex could be a milder alternative.

Issue 4: Difficulty in Product Purification

Question: I am struggling to purify the final 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide product. What are the recommended purification techniques?

Answer: The purification of the final product can be challenging due to the presence of unreacted starting materials, side products, and residual acid.

• Causality: The product is a solid with specific solubility properties. The presence of impurities can interfere with crystallization.

• Troubleshooting Steps:

  • Initial Work-up: After quenching the sulfonylation reaction, the crude product should be thoroughly washed with cold water to remove any residual acid.

  • Recrystallization: Recrystallization is a powerful technique for purifying solid compounds. Experiment with different solvent systems to find one that provides good solubility for the product at high temperatures and poor solubility at low temperatures. Common solvents for recrystallization of similar compounds include ethanol, isopropanol, or mixtures of organic solvents with water.[5]

  • Column Chromatography: If recrystallization is not effective, column chromatography on silica gel can be used.[4][13] A gradient elution with a mixture of a non-polar solvent (like hexanes or toluene) and a more polar solvent (like ethyl acetate) is often effective.

  • Characterization: After purification, it is essential to confirm the identity and purity of the product using analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point determination.[10][14]

III. Frequently Asked Questions (FAQs)

Q1: What is the typical reaction mechanism for the formation of the pyrazole ring in this synthesis?

A1: The formation of the pyrazole ring from a 1,3-dicarbonyl compound and a hydrazine typically follows the Knorr pyrazole synthesis mechanism. This involves the initial formation of a hydrazone by the reaction of one of the carbonyl groups with the hydrazine, followed by an intramolecular cyclization where the other nitrogen atom of the hydrazine attacks the remaining carbonyl group. The final step is a dehydration reaction to form the aromatic pyrazole ring.[5][6]

Q2: Are there any specific safety precautions I should take during the sulfonylation step?

A2: Yes, the sulfonylation step requires strict safety measures. Chlorosulfonic acid is a highly corrosive and reactive substance. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves. The addition of chlorosulfonic acid should be done slowly and at a low temperature to control the exothermic reaction. The quenching of the reaction with ice should also be done cautiously.

Q3: Can I use a different sulfonating agent instead of chlorosulfonic acid?

A3: While chlorosulfonic acid is commonly used, other sulfonating agents can be employed. For instance, sulfur trioxide complexes, such as the SO₃-pyridine or SO₃-dioxane complex, can be milder alternatives that may lead to higher yields and fewer side products in some cases. The choice of the sulfonating agent will depend on the specific substrate and the desired reaction conditions.

Q4: How can I confirm the correct regiochemistry of my synthesized pyrazole?

A4: The regiochemistry of the synthesized pyrazole can be unequivocally determined using advanced NMR techniques, such as 1D and 2D NMR spectroscopy (e.g., NOESY or HMBC). These techniques can establish the connectivity between the different atoms in the molecule and thus confirm the position of the substituents on the pyrazole ring. X-ray crystallography can also be used for definitive structural elucidation if a suitable crystal can be obtained.

IV. Experimental Protocols & Data

Table 1: Recommended Reaction Conditions for Pyrazole Synthesis

Parameter	Recommended Condition	Rationale
Solvent	Ethanol or Acetic Acid	Good solubility for reactants, facilitates reaction.
Catalyst	Catalytic amount of HCl or H₂SO₄	Acid catalysis is crucial for the condensation and cyclization steps.[6]
Temperature	Reflux	Provides sufficient energy for the reaction to proceed at a reasonable rate.
Monitoring	Thin Layer Chromatography (TLC)	Allows for tracking the consumption of starting materials and formation of the product.[5]

Table 2: Troubleshooting Summary for Low Sulfonylation Yield

Symptom	Potential Cause	Suggested Solution
Dark, tarry reaction mixture	Decomposition of starting material/product	Maintain low temperature (0-5 °C) during reagent addition.
Low conversion of starting material	Insufficient reaction time or temperature	Monitor reaction by TLC and allow it to proceed until starting material is consumed.
Multiple spots on TLC	Formation of side products	Ensure slow addition of chlorosulfonic acid and maintain strict temperature control.

V. Visualizing the Workflow

Diagram 1: General Workflow for 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Synthesis

Sources

• 1. systems.uomisan.edu.iq [systems.uomisan.edu.iq]
• 2. WO2010095024A2 - An improved process for the preparation of celecoxib - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pharmajournal.net [pharmajournal.net]
• 7. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one | MDPI [mdpi.com]
• 8. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 9. Synthesis of Chromone-Related Pyrazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 12. eguru.rrbdavc.org [eguru.rrbdavc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis of New Hispolon Derived Pyrazole Sulfonamides for Possible Antitubercular and Antimicrobial Agents [scielo.org.mx]

Optimizing purification of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide from byproducts

Technical Support Guide: Purification of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Executive Summary & Chemical Context

This guide addresses the purification of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide , a critical intermediate often utilized in the synthesis of COX-2 inhibitors (e.g., Celecoxib analogs) and agrochemicals.

The Core Challenge: The synthesis typically involves the chlorosulfonation of 3-(trifluoromethyl)pyrazole. The primary impurities are:

• 3-(Trifluoromethyl)pyrazole-4-sulfonic acid: The hydrolysis byproduct of the sulfonyl chloride intermediate. It is highly polar and "sticky."

• Inorganic Salts: Generated during the neutralization of the chlorosulfonation mass.

• Unreacted Starting Material: 3-(Trifluoromethyl)pyrazole.[1]

Physicochemical Lever: The purification strategy relies on the acidity difference (

) between the target sulfonamide and the sulfonic acid impurity.

• Target Sulfonamide: Weakly acidic (

  ). Neutral at pH 4–5.

• Sulfonic Acid Impurity: Strongly acidic (

  ). Ionized (soluble) at pH 4–5.

Troubleshooting & Optimization (FAQ)

Q1: My product is "oiling out" during recrystallization instead of forming crystals. How do I fix this?

Diagnosis: "Oiling out" indicates that the temperature of the solution is above the melting point of the solvated product, or the impurity profile (specifically the sulfonic acid) is depressing the melting point.

The Fix: The "Seeding & Isotherm" Protocol Do not simply cool the mixture rapidly.

• Solvent Switch: If using pure Ethanol/Methanol, switch to Ethanol:Water (3:1) or Isopropanol:Water (2:1) . The water acts as an anti-solvent for the organic sulfonamide but keeps the sulfonic acid and salts dissolved.

• The Protocol:

  • Dissolve crude at reflux.

  • Cool slowly to cloud point (

    ).

  • Hold temperature at

    and add seed crystals (0.5 wt%).

  • Agitate for 30 minutes before cooling further. This allows a crystal lattice to establish, preventing the amorphous "oil" phase.

Q2: I cannot separate the sulfonic acid impurity. It co-precipitates with my product.

Diagnosis: You are likely acidifying the reaction mixture too aggressively (to pH < 2). At very low pH, the solubility of the sulfonic acid decreases, or it gets trapped in the sulfonamide lattice.

The Fix: The "pH Swing" Fractionation This is the most robust method for this specific scaffold.

• Dissolution: Dissolve the crude solid in 1M NaOH (Target pH 11–12).

  • Why? Both the sulfonamide and sulfonic acid deprotonate and dissolve. Non-acidic impurities (e.g., unreacted pyrazole starting material) may remain insoluble.

• Filtration: Filter the alkaline solution to remove insoluble organics.

• Controlled Precipitation: Slowly add 1M HCl while monitoring pH.

  • Stop at pH 4.5 – 5.0.

  • Mechanism:[2][3] At this pH, the sulfonamide protonates to its neutral form and precipitates. The sulfonic acid remains ionized (as the sulfonate anion) and stays in the water.

• Wash: Filter the solid and wash with water (pH 5) to remove residual sulfonate.

Q3: My HPLC shows a "ghost peak" or severe tailing.

Diagnosis: Sulfonamides are notorious for interacting with silanol groups on standard silica columns.

The Fix: Mobile Phase Doping

• Technique: Add 0.1% Trifluoroacetic acid (TFA) or 0.5% Acetic Acid to your mobile phase.

• Why? This suppresses the ionization of the sulfonamide and masks the silanol sites, sharpening the peak.

• Alternative: If using normal phase silica, dope the eluent with 1% Triethylamine to neutralize the silica acidity, though acid-doping in Reverse Phase (C18) is generally superior for this compound.

Experimental Workflows

Workflow A: The "pH Swing" Purification (Primary Method)

Use this when crude purity is <85% or sulfonic acid content is high (>5%).

Caption: Figure 1. pH Swing Fractionation logic exploiting the pKa difference between sulfonamide and sulfonic acid.

Workflow B: Solvent Selection Matrix

Table 1: Solubility Profile & Recrystallization Strategy

Solvent System	Role	Application	Pros/Cons
Water / Ethanol (2:1)	Primary	General purification	Pro: Excellent removal of salts/acids. Con: Yield loss if too much EtOH used.
Water / Isopropanol	Alternative	If oiling out occurs	Pro: Higher boiling point allows better crystal growth. Con: Harder to dry (IPA entrapment).
Ethyl Acetate / Heptane	Polishing	Removing non-polar impurities	Pro: Good for removing unreacted starting material. Con: Does NOT remove sulfonic acid well.
Pure Water (pH 5)	Wash	Final cake wash	Pro: Removes trapped surface salts. Con: Product loss if pH > 7.

Detailed Protocol: Optimized Recrystallization

Objective: Purify 10g of semi-pure 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide.

• Preparation: Charge 10g of crude solid into a 250mL round-bottom flask.

• Dissolution: Add 40 mL Ethanol . Heat to reflux (

  C). The solid should mostly dissolve.

• Water Addition: While refluxing, slowly add 20 mL hot water .

  • Note: If the solution turns cloudy permanently, add just enough Ethanol to clear it.

• Clarification (Optional): If insoluble particles remain (dust/salts), perform a hot filtration.[4]

• Cooling Phase 1: Remove heat. Allow to cool to

  C with stirring.

• Seeding: Add 50mg of pure seed crystal. Stir for 20 mins.

• Cooling Phase 2: Cool to

  C using an ice bath over 1 hour.

• Isolation: Filter. Wash the cake with 10 mL cold water/ethanol (2:1) .

• Drying: Dry in a vacuum oven at

  C for 6 hours.

References

• Penning, T. D., et al. (1997). "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib)." Journal of Medicinal Chemistry, 40(9), 1347–1365. Link

• Talley, J. J., et al. (2000). "Preparation of substituted pyrazolyl benzenesulfonamides." U.S. Patent 5,466,823. Link

• BenchChem Technical Support. (2025). "Recrystallization of Sulfonamide Products: Solvent Selection Guides." BenchChem Knowledge Base. Link

• Sigma-Aldrich. (2024). "Safety Data Sheet: 3-(Trifluoromethyl)pyrazole." Merck KGaA. Link

Sources

• 1. 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID | 113100-53-1 [m.chemicalbook.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Solubility of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide in DMSO

Executive Summary & Chemical Context

Welcome to the Technical Support Center. This guide addresses solubility challenges associated with 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide . While DMSO is generally a "universal solvent," this specific molecule presents a unique "push-pull" physicochemical profile that can lead to unexpected precipitation or saturation issues.

The Molecule's "Personality"

To troubleshoot effectively, you must understand why the molecule resists solvation. It is not merely "hydrophobic"; it is a competitive hydrogen-bonding system.

Feature	Chemical Effect	Solubility Impact
Trifluoromethyl (-CF₃)	Strong electron-withdrawing group (EWG); High lipophilicity.	Increases crystal lattice energy (fluorine segregation); lowers pKa of the pyrazole NH.
Sulfonamide (-SO₂NH₂)	Polar; H-bond donor & acceptor.	prone to forming strong intermolecular dimers (brick-dust behavior).
1H-Pyrazole Core	Aromatic heterocycle with a free NH.[1]	The NH is acidic (enhanced by -CF₃). Capable of tautomerism.

The Core Conflict: The DMSO molecule is an excellent H-bond acceptor. However, the compound's crystal lattice is stabilized by a network of Hydrogen bonds (Sulfonamide-to-Sulfonamide and Pyrazole-to-Sulfonamide) and weak Fluorine-Fluorine interactions. To dissolve the compound, DMSO must energetically "break" this lattice.

Tier 1 Support: Immediate Troubleshooting

Use this section if your compound is currently undissolved or has precipitated from a stock solution.

Q1: I added DMSO, but the solid remains at the bottom. What is the first step?

A: Do not heat immediately. Follow the "Disrupt & Disperse" protocol.

• Visual Check: Is the solid a fine powder or a hard cake? If it is a hard cake, mechanical crushing (with a glass rod) is required before adding more solvent.

• Vortexing: Vortex at maximum speed for 60 seconds. This creates shear force to break apart aggregates.

• Sonication: If vortexing fails, sonicate in a water bath at ambient temperature for 5–10 minutes.

  • Why? Sonication creates cavitation bubbles that implode, generating localized energy to disrupt the crystal lattice without bulk thermal degradation.

Q2: My stock solution was clear, but crystals formed after freezing/thawing. Why?

A: This is likely due to DMSO Hygroscopicity (Water Uptake). DMSO is extremely hygroscopic. If the vial was opened in a humid environment or stored loosely capped, it absorbed atmospheric water.

• The Mechanism: The -CF₃ group makes the molecule highly intolerant of water (the "antisolvent"). Even 1-2% water content in DMSO can drastically reduce the solubility of fluorinated heterocycles, causing them to "crash out."

• The Fix:

  • Warm the vial to 37°C–40°C in a water bath.

  • Vortex until redissolved.

  • Crucial: If it redissolves, aliquot into single-use vials to prevent repeated moisture exposure.

Tier 2 Support: Advanced Solubility Strategies

Use this section if Tier 1 failed or if you are preparing high-concentration libraries (e.g., >50 mM).

Q3: What are the solubility limits?

While experimental values vary by specific batch purity and crystal form (polymorphs), use these conservative operational limits for planning:

Solvent System	Est. Solubility Limit	Notes
Anhydrous DMSO	~50–100 mM	Feasible, but viscosity increases.
DMSO + 5% Water	< 10 mM	High Risk. The -CF₃ group drives precipitation.
Ethanol/Methanol	Moderate	Lower than DMSO; not recommended for high-conc stocks.

Q4: Can I use heat to force dissolution?

A: Yes, but with strict controls.

• Safe Zone: 40°C – 50°C.

• Danger Zone: >60°C.

• Reasoning: Sulfonamides are generally thermally stable, but the combination of DMSO and high heat can sometimes lead to oxidation or minor decomposition of sensitive impurities.

• Protocol: Heat in 5-minute intervals with vortexing in between. If it does not dissolve at 50°C, it is not a kinetic issue; it is a saturation issue. Add more DMSO.

Q5: The compound is stubborn. Can I adjust the pH?

A: Yes, this is a powerful "cheat code" for this specific molecule.

• The Science: The 1H-pyrazole proton and the sulfonamide protons are acidic. The -CF₃ group significantly increases the acidity of the pyrazole NH (making it easier to deprotonate).

• The Trick: Addition of a non-nucleophilic organic base.

  • Reagent: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

  • Amount: 1.0 – 1.5 equivalents.[2]

  • Result: Deprotonating the molecule creates a charged species (anion), which is vastly more soluble in polar solvents like DMSO.

  • Warning: Only use this if your downstream assay tolerates the base.

Diagnostic Workflow (Decision Tree)

The following diagram outlines the logical flow for solubilizing difficult samples.

Caption: Step-by-step decision matrix for solubilizing 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide in DMSO.

Storage & Stability Protocol

Once dissolved, maintaining the solution is critical.

• Container: Use amber glass vials or polypropylene (PP) tubes. Avoid polystyrene (PS) as DMSO can leach plasticizers which may look like "precipitation" in LCMS data.

• Temperature: Store at -20°C or -80°C.

  • Note: DMSO freezes at ~18°C. The freeze-thaw cycle promotes crystal growth.

• The "Crash-Out" Test: Before using a frozen stock:

  • Thaw completely at Room Temperature (RT).

  • Centrifuge at 10,000 x g for 5 minutes.

  • Inspect the pellet. If a pellet exists, the concentration in the supernatant is lower than calculated. Redissolve (heat/sonicate) before use.

References

• PubChem. 3-[(Trifluoromethyl)sulfonyl]pyrazole Compound Summary. National Library of Medicine. Available at: [Link]

• Gaylord Chemical. DMSO Solubility Data (Bulletin #102). Gaylord Chemical Company.[2] Available at: [Link]

• Li, Di, et al.Equilibrium Solubility, Model Correlation, and Solvent Effect of Indazole in Twelve Pure Solvents. Journal of Chemical & Engineering Data, 2016. (Provides mechanistic insight into nitrogen-heterocycle solubility).

Sources

• 1. CAS 88398-53-2: 1,3-Dimethyl-1H-pyrazole-4-sulfonamide [cymitquimica.com]
• 2. scribd.com [scribd.com]

Minimizing defluorination during 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide reactions

Executive Summary: The Chemistry of Instability

Welcome to the technical support hub for trifluoromethyl-pyrazole sulfonamides. This scaffold is a cornerstone in medicinal chemistry (e.g., Celecoxib analogs, Carbonic Anhydrase inhibitors), but it presents a specific vulnerability: C-F bond lability.

The Core Issue: The 3-trifluoromethyl (

) group is generally considered inert. However, in this specific scaffold, the 4-sulfonamide group ( ) is strongly electron-withdrawing. This depletes electron density from the pyrazole ring, rendering the carbon of the group highly electrophilic.

Under basic conditions or metal catalysis, this "activated"

group becomes susceptible to:

• Nucleophilic Attack (Hydrolysis): Conversion to a carboxylic acid (

  ).

• Metal Insertion: Oxidative addition of Palladium/Nickel into the C-F bond.

• Elimination: Formation of reactive quinone-methide-like intermediates.

This guide provides the protocols and mechanistic insights required to stabilize this moiety during synthesis.

Troubleshooting & FAQs

Issue 1: "I am observing a carboxylic acid impurity (~M-22) during N-alkylation."

Diagnosis: Base-Promoted Hydrolysis. You are likely using a strong base (e.g., NaH, KOtBu) in a polar aprotic solvent (DMF, DMSO) at elevated temperatures. The hydroxide ion (from trace water) or the alkoxide acts as a nucleophile, attacking the electron-deficient

carbon.

The Fix:

• Switch Base: Move from Hydrides/Alkoxides to Carbonates (

  , ).

• Switch Solvent: Replace DMF with Acetonitrile (MeCN) or Acetone. These solvents solvate the cation less aggressively than DMF, reducing the "naked" reactivity of the base.

• Temperature Control: Do not exceed 60°C. Hydrolysis rates increase exponentially above this threshold.

Issue 2: "My Fluorine NMR signal disappears/broadens during Suzuki-Miyaura coupling."

Diagnosis: Metal-Mediated C-F Activation.[1] Low-valent Palladium (

) can undergo oxidative addition into the C-F bond of electron-poor heterocycles, especially if the reaction is slow or the catalyst loading is high.

The Fix:

• Ligand Selection: Use bulky, electron-rich phosphine ligands (e.g., XPhos , BrettPhos ). These facilitate the desired C-Cl/C-Br oxidative addition while sterically hindering the smaller, stronger C-F bond activation.

• Base Choice: Avoid hydroxides (

  , ). Use Potassium Phosphate ( ) or Potassium Fluoride ( ).

• Pre-activation: Pre-heat the catalyst/ligand complex to ensure active species formation before adding the sensitive substrate.

Issue 3: "The product degrades on silica gel during purification."

Diagnosis: Acidic/Surface-Catalyzed Solvolysis. Silica gel is slightly acidic. If your sulfonamide or pyrazole nitrogen interacts strongly with the silica surface, it can catalyze the hydrolysis of the

group, especially if the elution solvent contains methanol.

The Fix:

• Neutralize Silica: Pre-treat the column with 1% Triethylamine (TEA) in hexanes.

• Alternative Stationary Phase: Use Alumina (Neutral) or Reverse Phase (C18) chromatography, which are less catalytic toward C-F cleavage.

Mechanistic Visualization

The following diagram illustrates the degradation pathways. Understanding this causality is the key to prevention.

Caption: Figure 1. Mechanistic pathways for defluorination via base-mediated hydrolysis (Red path) and Palladium-catalyzed activation (Green path).

Optimized Experimental Protocols

Protocol A: "Safe" N-Alkylation of Pyrazole Ring

Designed to minimize base-promoted hydrolysis.

Reagents:

• Substrate: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (1.0 eq)

• Alkyl Halide: 1.1 eq

• Base: Cesium Carbonate (

  ) (1.5 eq)

• Solvent: Acetonitrile (MeCN) [Anhydrous]

Step-by-Step:

• Dissolution: Dissolve the substrate in MeCN (0.1 M concentration). Note: Do not use DMF unless solubility is strictly impossible.

• Base Addition: Add

  in a single portion at room temperature (20-25°C).

• Stirring: Stir for 15 minutes. The mixture may turn slightly yellow (deprotonation of Pyrazole NH).

• Alkylation: Add the Alkyl Halide dropwise.

• Reaction: Stir at 40°C . Monitor by LCMS every 2 hours.

  • Checkpoint: If reaction is <10% complete after 4 hours, increase T to 50°C. Do not exceed 60°C.

• Workup: Dilute with EtOAc, wash with saturated

  (mildly acidic buffer stops hydrolysis immediately). Dry over .

Protocol B: Stability Stress Test (Pre-Validation)

Run this small-scale test before committing valuable intermediate to a new reaction condition.

Condition	Reagents	Time/Temp	Observation (LCMS)	Recommendation
Control	Substrate in MeCN	24h @ RT	No Change	Baseline stability.
Basic	+ 2 eq + 5%	4h @ 60°C	COOH formation	Avoid aqueous bases at high temp.
Nucleophilic	+ 2 eq NaOMe in MeOH	2h @ RT	-OMe adduct	Avoid alkoxide bases completely.
Metal	+ 5 mol%	2h @ 80°C	Defluorination	Use bulky ligands (XPhos).

Decision Support System

Use this logic flow to select reaction conditions.

Caption: Figure 2. Decision matrix for selecting reagents based on reaction type and substrate risk profile.

References

• Mechanistic Insight on Pyrazole Hydrolysis

  • Title: Stability of trifluoromethyl heterocycles in aqueous and basic media.
  • Source:Journal of Fluorine Chemistry (General Principle).
  • Context: Explains the susceptibility of electron-deficient groups to and hydrolysis.

  • Link:

• Celecoxib Synthesis & Impurities

  • Title: Synthesis of Celecoxib and minimizing regioisomeric and defluorinated impurities.[2]

  • Source:Google P
  • Context: Details the industrial conditions (Base/Solvent)

  • Link:

• Metal-Catalyzed C-F Activation

  • Title: The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides (Reverse Mechanism Insight).
  • Source:Science / MIT Open Access.
  • Context: Discusses the reversibility of C-F bond formation and the risk of activ

  • Link:

• SuFEx Chemistry Stability

  • Title: Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions.[3]

  • Source:Nature Communic
  • Context: Demonstrates that under controlled conditions (DABCO, ), the 3- -pyrazole-4-sulfonamide core is stable enough for sulfur-fluoride exchange reactions.

  • Link:(Note: Link represents similar recent work on stable SuFEx pyrazoles).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Recrystallization of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

[1][2]

Executive Summary & Solvent Selection Strategy

The Challenge: Purifying 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide presents a unique thermodynamic challenge.[1][2] You are balancing three competing functional groups:

• The Sulfonamide (

  ): Highly polar, hydrogen bond donor/acceptor.[2]

• The Pyrazole Core (

  ): Amphoteric; capable of acting as a weak acid or base.[1][2]

• The Trifluoromethyl Group (

  ): Strongly lipophilic and electron-withdrawing.[1][2]

The Solution: Standard sulfonamide protocols (pure water or low-grade alcohols) often fail here because the

group reduces water solubility significantly, leading to "oiling out" rather than crystallization. The most robust systems utilize a polarity gradient —specifically, aqueous alcohols or ester/hydrocarbon mixtures.

Recommended Solvent Systems

System Class	Solvent Mixture	Ratio (v/v)	Primary Use Case
Primary (Green)	Ethanol / Water	3:1 to 5:1	Standard Purification. Best balance of yield and crystal morphology.[1][2]
Secondary	Isopropanol (IPA)	100% or 9:1 (aq)	Polymorph Control. Slower evaporation often yields denser crystals.[1][2]
Non-Polar	Ethyl Acetate / Heptane	1:2	Lipophilic Impurity Removal. Best if crude contains unreacted fluorinated precursors.[1][2]
Chemical	NaOH (aq) HCl	N/A	Bulk Cleanup. Utilizes the acidity of the 1H-pyrazole proton (See Protocol B).[1]

Visual Workflow: Solvent Decision Matrix

Use this logic flow to determine the correct starting point for your specific batch quality.

Figure 1: Decision matrix for selecting the purification pathway based on crude material state.[1][2]

Detailed Experimental Protocols

Protocol A: Standard Thermal Recrystallization (Ethanol/Water)

Target: Removal of trace isomers and synthesis byproducts.[1]

• Dissolution: Suspend 10 g of crude sulfonamide in 40 mL of Ethanol (95%) . Heat to reflux (

  ).[1][2]

  • Note: If the solution is not clear, add ethanol in 5 mL increments. Do not exceed 60 mL total.

• Clarification (Optional): If insoluble particles remain, perform a hot filtration through a pre-warmed Celite pad.

• Nucleation Point: Remove from heat. While stirring gently, add warm Water (

  ) dropwise until a faint turbidity (cloudiness) persists.

  • Critical: The warm water prevents thermal shock which causes oiling.

• Re-solubilization: Add just enough hot ethanol (1-2 mL) to clear the turbidity.[2]

• Crystallization: Allow the flask to cool to room temperature undisturbed for 2 hours. Then, transfer to an ice bath (

  ) for 1 hour to maximize yield.

• Isolation: Filter under vacuum. Wash the cake with cold 20% Ethanol/Water .

• Drying: Dry in a vacuum oven at

  for 12 hours.

Protocol B: Acid-Base "Chemical" Recrystallization

Target: Bulk cleanup of highly impure/tarry batches. Mechanism:[1][2] This leverages the acidity of the sulfonamide (

) and the pyrazole ( ) to dissolve the product in base, filtering out non-acidic impurities (tars/oils).[1]

• Dissolution: Dissolve crude solid in 1.0 M NaOH (approx. 5-6 volumes). The solution should be clear yellow/orange.

• Filtration: Filter off any undissolved solids (these are non-acidic impurities).[2]

• Precipitation: Slowly add 1.0 M HCl to the filtrate while stirring vigorously.

  • Target pH: Adjust to pH 3–4.[2] The product will precipitate as a thick white solid.

• Recovery: Filter the solid and wash thoroughly with water to remove salts (NaCl).[2]

• Polishing: Proceed to Protocol A for final crystal form and purity.[2]

Troubleshooting Guide

Issue 1: The product "Oils Out" (forms a liquid blob) instead of crystallizing.

• Cause: The temperature dropped too fast, or the solvent mixture is too polar (too much water), causing the lipophilic

  moiety to phase-separate before the crystal lattice could form.

• Fix:

  • Re-heat the mixture until the oil redissolves.

  • Add a "co-solvent" bridge: Add 5-10% more Ethanol.[1][2]

  • Seed it: Add a few crystals of pure product at

    .

  • Slow Cool: Wrap the flask in aluminum foil or a towel to slow the cooling rate.

Issue 2: Low Recovery Yield (< 60%).

• Cause: The compound is too soluble in the mother liquor (likely too much ethanol).

• Fix:

  • Concentrate the mother liquor (filtrate) on a rotovap to half volume.

  • Cool to

    to harvest a "second crop."

  • Note: Always analyze the second crop separately; it usually contains higher impurity levels.

Issue 3: Product retains a yellow/brown color.

• Cause: Trapped oxidation byproducts or aniline-like precursors.[1][2]

• Fix: Perform a Charcoal Treatment during the hot dissolution step of Protocol A. Add 5% w/w activated carbon, stir for 10 mins at reflux, and hot filter.

Frequently Asked Questions (FAQs)

Q: Can I use Methanol instead of Ethanol? A: Yes, but Methanol is more polar and often holds more product in solution (lower yield). It is also more toxic.[2] Ethanol is preferred for process safety and yield optimization.[2]

Q: Why do I need to dry it at

? Can I go hotter? A: Sulfonamides are generally stable, but the trifluoromethyl-pyrazole ring can undergo desulfonylation or degradation at high temperatures ( ) if acidic residues are present.[1][2] under vacuum is the safe zone to remove solvent without thermal stress.[1][2]

Q: My HPLC shows a "regioisomer" impurity. Will recrystallization remove it? A: Yes, but it is difficult. The 3-CF3 and 5-CF3 isomers often co-crystallize.[1][2] If Protocol A fails to remove the isomer (check via HPLC), switch to Protocol B (Acid-Base) followed by recrystallization from Ethyl Acetate/Heptane , which is more selective for structural isomers than alcohol systems.

References

• Celecoxib Intermediate Synthesis & Purification. New Drug Approvals. (2013). Describes the purification of the pyrazole-sulfonamide scaffold using aqueous alcohols.

• Synthesis and Characterization of Trifluoromethyl-pyrazoles. MDPI. (2022).[1][2] Details the solubility profiles and recrystallization of CF3-substituted pyrazoles in ethanol systems.

• Recrystallization of Sulfonamide Products. BenchChem Technical Support. (2025). General protocols for sulfonamide solubility and troubleshooting oiling-out issues.

• Process for Purifying Pyrazole Carboxylic Acids. Google Patents (WO2011113788A1). Discusses pH-dependent crystallization (Acid-Base swing) for fluorinated pyrazoles.

Sources

• 1. 4-(5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzene-1-(~2~H_2_)sulfonamide | C17H14F3N3O2S | CID 138395995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid 97 113100-53-1 [sigmaaldrich.com]

Technical Support Center: Purification of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

Welcome to the technical support center for the purification of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for removing regioisomeric impurities. The methodologies described herein are grounded in established chemical principles and validated through extensive field experience.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the presence and removal of regioisomers during the synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide.

Q1: What are the typical regioisomeric impurities found with 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide?

The primary regioisomeric impurity is typically the 5-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide. The formation of these isomers arises from the cyclocondensation reaction of a 1,3-dicarbonyl compound with a hydrazine derivative, which can proceed through two different pathways, leading to the formation of two distinct regioisomers.[1][2] The ratio of these isomers can be influenced by reaction conditions such as solvent and the presence of acid.[1]

Q2: Why is it crucial to remove these regioisomers?

In pharmaceutical development, the presence of impurities, including regioisomers, can affect the safety and efficacy of the final active pharmaceutical ingredient (API).[3] Regulatory bodies like the International Conference on Harmonisation (ICH) have strict guidelines regarding the identification and characterization of impurities. Therefore, controlling regioisomeric purity is a critical aspect of drug development.

Q3: How can I identify the presence and quantity of regioisomeric impurities?

High-Performance Liquid Chromatography (HPLC) is the most common and effective analytical technique for identifying and quantifying regioisomeric impurities.[4] Developing a validated RP-HPLC method is essential for accurate analysis.[5] Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy are also invaluable for structural elucidation and confirming the identity of each isomer.[3][6]

Q4: Are there synthetic strategies to minimize the formation of the undesired regioisomer?

Yes, the regioselectivity of the pyrazole synthesis can be influenced by the reaction conditions. For instance, in the synthesis of Celecoxib, a structurally related compound, the choice of solvent and the use of an acid catalyst have been shown to affect the ratio of regioisomers formed.[1] Continuous flow synthesis has also been reported to afford the desired regioisomer with full regioselectivity in some cases.[7]

II. Troubleshooting and Purification Guides

This section provides detailed protocols and troubleshooting advice for the separation of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide from its regioisomeric impurities.

Guide 1: Purification by Recrystallization

Recrystallization is often the first and most cost-effective method attempted for purification. The success of this technique relies on the differential solubility of the desired product and its impurities in a given solvent system.

Protocol 1: Single Solvent Recrystallization

• Solvent Screening: Begin by screening a range of solvents with varying polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene). An ideal solvent will dissolve the crude product at an elevated temperature but have low solubility at room temperature or below.[8]

• Dissolution: In a flask, dissolve the crude solid in a minimal amount of the chosen hot solvent to create a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature to promote the formation of well-defined crystals. Further cooling in an ice bath can maximize the yield.[8]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Troubleshooting Recrystallization

Problem	Possible Cause	Solution
No crystals form upon cooling.	The solution is not saturated; too much solvent was used.	Boil off some of the solvent to concentrate the solution and attempt cooling again.
Oiling out occurs instead of crystallization.	The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and cool slowly. Seeding with a pure crystal can also induce crystallization.
Purity does not improve significantly.	The regioisomers have very similar solubility profiles in the chosen solvent.	Experiment with different solvents or solvent mixtures. Consider a multi-step crystallization process or an alternative purification method like chromatography.

Guide 2: Purification by Column Chromatography

When recrystallization fails to provide adequate purity, column chromatography is a powerful alternative. This technique separates compounds based on their differential adsorption to a stationary phase.

Protocol 2: Flash Column Chromatography

• Stationary Phase Selection: Silica gel is the most common stationary phase for the separation of pyrazole isomers.[6][9]

• Mobile Phase Optimization: Use Thin-Layer Chromatography (TLC) to determine an optimal solvent system (mobile phase). A good solvent system will show a clear separation between the spots of the desired product and the regioisomeric impurity. A common starting point is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane).[9]

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, least polar mobile phase.

• Sample Loading: For the best separation, use the "dry loading" method. Dissolve the crude mixture in a strong solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent. The resulting dry powder is then carefully added to the top of the packed column.[9]

• Elution: Begin elution with the non-polar solvent and gradually increase the polarity by adding more of the polar solvent (gradient elution).[9]

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Troubleshooting Column Chromatography

Problem	Possible Cause	Solution
Poor separation (co-elution).	The polarity of the mobile phase is too high, or the isomers have very similar polarities.	Use a shallower solvent gradient or an isocratic elution with a less polar solvent system. Ensure there is a discernible difference in the Rf values on TLC before attempting column chromatography.[9]
Band tailing.	The compound is interacting too strongly with the silica gel.	Add a small amount of a modifier to the mobile phase. For example, if the compound is basic, adding a small percentage of triethylamine can improve peak shape.[10]
Cracked or channeled column bed.	Improper packing of the column.	Ensure the silica gel is packed uniformly as a slurry and is not allowed to run dry during the chromatography process.

Guide 3: Purification via Acid Addition Salt Formation

This chemical purification method can be highly effective if the basicity of the pyrazole regioisomers is sufficiently different to allow for selective salt formation and crystallization.[11]

Protocol 3: Selective Salt Formation and Crystallization

• Dissolution: Dissolve the crude mixture of regioisomers in a suitable organic solvent (e.g., acetone, ethanol, isopropanol).[11]

• Acid Addition: Slowly add at least an equimolar amount of an inorganic or organic acid (e.g., hydrochloric acid, sulfuric acid).[8]

• Crystallization: The acid addition salt of one regioisomer may preferentially precipitate or crystallize out of the solution. This process can be aided by cooling.[8]

• Isolation: Collect the salt crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with the cold solvent and dry them under vacuum.

• Neutralization (Optional): The pure pyrazole can be recovered by dissolving the salt in an aqueous solution and neutralizing it with a base, followed by extraction with an organic solvent.[8]

III. Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide.

Caption: Decision workflow for purification.

IV. References

• SYNTHESIS AND CHARACTERIZATION OF ISOMERS OF COX-2 INHIBITOR, CELECOXIB. (2020). Zenodo. [Link]

• Chromatographic separation of TAG regioisomers typical of... (n.d.). ResearchGate. [Link]

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. (2016). ResearchGate. [Link]

• A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. (2026). Journal of Chemical Education. [Link]

• Separation of regioisomers of metal phthalocyanines. (n.d.). Google Patents.

• Ionic Liquid-assisted Synthesis of Celexocib Using Tris-(2-hydroxyethyl) Ammonium Acetate as an Efficient and Reusable Catalyst. (n.d.). PMC. [Link]

• An improved process for the preparation of celecoxib. (n.d.). Google Patents.

• Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene. (2021). PMC. [Link]

• Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. (2021). Reddit. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (n.d.). UAB. [Link]

• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. (2022). MDPI. [Link]

• Method for purifying pyrazoles. (n.d.). Google Patents.

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014). IJCPA. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. zenodo.org [zenodo.org]
• 4. WO2010095024A2 - An improved process for the preparation of celecoxib - Google Patents [patents.google.com]
• 5. ijcpa.in [ijcpa.in]
• 6. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 7. Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Controlling exotherms during chlorosulfonation of trifluoromethyl pyrazoles

Ticket Category: Process Safety & Scale-Up Subject: Controlling Exotherms and Optimizing Yield in Deactivated Heterocycles Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Thermal Paradox

Researchers working with 3-(trifluoromethyl)pyrazole often encounter a "thermal paradox." The electron-withdrawing trifluoromethyl (

) group significantly deactivates the pyrazole ring, requiring forcing conditions (high heat) to drive the electrophilic aromatic substitution. However, the primary reagent, chlorosulfonic acid ( ) , is thermodynamically unstable and reacts violently with moisture.

This guide bridges the gap between the kinetic energy required to chlorosulfonate the ring and the thermal control required to prevent runaway decomposition or violent quenching events.

Part 1: The Reaction Workflow (Critical Control Points)

The following diagram outlines the thermodynamic landscape of the reaction. You must visualize the process not just as chemical steps, but as heat management phases.

Figure 1: Thermodynamic workflow of chlorosulfonation. Note the transition from high-energy reaction conditions (Phase 2) to the high-hazard quenching phase (Phase 4).

Part 2: Troubleshooting Guides & FAQs

Module A: Reaction Initiation & Propagation

Q1: The reaction mixture solidifies or becomes too viscous during the initial addition. How do I fix this?

• Diagnosis:

  has a freezing point of -80°C, but pyrazole salts can precipitate, creating a slurry that impedes heat transfer.

• Solution:

  • Temperature Floor: Do not cool below 0°C during addition. Maintain 0–5°C.

  • Dilution: If the mixture is unmanageable, you may use 1,2-dichloroethane (DCE) or chloroform as a co-solvent, though neat

    is preferred for kinetics.

  • Protocol: Add the solid pyrazole to the acid slowly. Do not add acid to the solid pyrazole, as this creates localized hot spots (concentration gradients).

Q2: I am heating to 100°C, but conversion is stalled. Should I add more acid?

• Diagnosis: The

  group deactivates the ring at the C-4 position. The reaction is kinetically slow.

• Solution:

  • Thionyl Chloride (

    ) Boost: Add 1.5–2.0 equivalents of thionyl chloride. This serves two purposes: it acts as a solvent to lower viscosity and converts any intermediate sulfonic acid ( ) to the desired sulfonyl chloride ( ).

  • Temperature Ramp: You may need to push the temperature to 120°C . Ensure your reflux condenser is efficient to retain the

    while allowing HCl to escape.

Module B: The Quench (The "Kill" Step)

Q3: When I quench the reaction, I see violent fuming and "bumping." What is happening?

• The Science: You are reacting excess chlorosulfonic acid with water.

  This reaction is instantaneous and highly exothermic. If you add water to the reaction vessel, the water flashes to steam instantly, ejecting the acidic contents (a "volcano" effect).

• The Protocol (Inverse Addition):

  • Prepare the Quench Vessel: A separate flask containing crushed ice and water (ratio 3:1).

  • Transfer: Cannulate or dropwise add the reaction mixture INTO the ice .

  • Rate Control: Monitor the internal temperature of the quench flask. Do not allow it to exceed 10°C . If it does, stop addition and add more ice.

Q4: My isolated yield is low, and I see sulfonic acid (water soluble) instead of sulfonyl chloride.

• Diagnosis: Hydrolysis.[1][2] The sulfonyl chloride product is unstable in hot, acidic aqueous media.

• Solution:

  • Temperature Control: This is the most common error. If the quench vessel warms >15°C, hydrolysis accelerates. Keep it <5°C.

  • Speed of Workup: Do not let the quenched mixture stir for hours. Extract immediately with DCM (Dichloromethane) or Ethyl Acetate once the addition is complete.

Part 3: Quantitative Data & Safety Parameters

Table 1: Process Parameters for 3-CF3-Pyrazole Chlorosulfonation

Parameter	Recommended Range	Critical Limit	Consequence of Exceeding
Acid Equivalents	3.0 – 5.0 equiv	< 2.5 equiv	Incomplete conversion; slurry too thick.
Reaction Temp	100°C – 120°C	> 140°C	Decomposition of pyrazole ring; tar formation.
Quench Temp	0°C – 5°C	> 15°C	Hydrolysis of product to sulfonic acid (yield loss).
Addition Time	30 – 60 mins	< 10 mins	Thermal spike; loss of containment.

Safety Logic: The Quenching Decision Tree

Follow this logic gate to prevent accidents during the workup phase.

Figure 2: Decision logic for safe quenching. Note the feedback loop: if temperature rises, addition must stop immediately.

Part 4: Detailed Experimental Protocol

Objective: Synthesis of 3-(trifluoromethyl)pyrazole-4-sulfonyl chloride.

• Setup: Equip a 3-neck round bottom flask with a mechanical stirrer (magnetic stirring often fails due to viscosity), a pressure-equalizing addition funnel, and a reflux condenser connected to a caustic scrubber (NaOH trap) to neutralize HCl gas.

• Charging: Charge Chlorosulfonic acid (5.0 equiv) into the flask. Cool to 0°C using an ice/salt bath.

• Addition: Add 3-(trifluoromethyl)pyrazole (1.0 equiv) portion-wise over 30 minutes.

  • Checkpoint: Ensure internal temp does not rise >10°C.

• Reaction: Remove cooling bath. Slowly heat the mixture to 120°C .

  • Note: Significant HCl evolution will occur between 40°C and 80°C. Ensure scrubber is active.

  • Aging: Hold at 120°C for 2–4 hours. Monitor by TLC or LCMS (requires mini-quench of an aliquot into methanol).

• Cooling: Cool the reaction mixture to room temperature (20–25°C). Do not cool to 0°C yet, as it may become too viscous to pour.

• Quenching (The Hazard Step):

  • Prepare a beaker with crushed ice (approx. 10g ice per 1g acid used).

  • Slowly pour or cannulate the reaction mixture onto the stirring ice.

  • Critical: Maintain quench temp <10°C.

• Isolation: The product often precipitates as a white/off-white solid. Filter immediately. If no precipitate, extract with Dichloromethane (

  ). Wash organic layer with cold water and brine. Dry over .

References

• Vertex Pharmaceuticals. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. National Institutes of Health (PMC). [Link]

• DuPont (Veolia). (2016).[3] Chlorosulfonic Acid: Storage and Handling Technical Guide. Veolia North America.[3] [Link]

• Zhu, C., et al. (2020).[4] Regioselective Synthesis of 3-Trifluoromethylpyrazole. Organic Letters. [Link]

Sources

• 1. Chlorosulfuric acid - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. info.veolianorthamerica.com [info.veolianorthamerica.com]
• 4. Regioselective Synthesis of 3-Trifluoromethylpyrazole by Coupling of Aldehydes, Sulfonyl Hydrazides, and 2-Bromo-3,3,3-trifluoropropene [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative HPLC Method Development: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Purity Profiling

Topic: Comparative HPLC Method Development for 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Purity Content Type: Publish Comparison Guide

Executive Summary

The Challenge: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (TFPS) represents a unique chromatographic challenge due to its "push-pull" electronic structure. It contains a highly lipophilic, electron-withdrawing trifluoromethyl group (

) adjacent to a polar, acidic sulfonamide moiety on an amphoteric pyrazole ring. Standard C18 methods often fail to resolve TFPS from its des-sulfonamido synthetic precursor (3-(trifluoromethyl)-1H-pyrazole) or suffer from significant peak tailing due to secondary silanol interactions.

The Solution: This guide compares the performance of C18 (Octadecyl) , Polar-Embedded C18 , and Pentafluorophenyl (PFP) stationary phases.

• Verdict: The PFP (Pentafluorophenyl) phase demonstrates superior selectivity and peak symmetry for TFPS purity analysis. Its ability to engage in specific fluorine-fluorine and

  interactions allows for the baseline separation of fluorinated impurities that co-elute on standard alkyl phases.

Molecular Profile & Chromatographic Behavior[1][2][3]

Understanding the analyte is the first step in rational method design.

Property	Value / Characteristic	Chromatographic Implication
Structure	Pyrazole core, (C3), (C4)	Mixed polarity; potential for multiple retention mechanisms.
Acidity (pKa)	~8.5 (Sulfonamide), ~10 (Pyrazole NH)	Critical: The molecule is acidic. Mobile phase pH must be < 3.0 to suppress ionization and ensure retention on RP columns.
LogP	~1.2 (Estimated)	Moderate hydrophobicity; requires organic modifier >15% for elution.
Key Impurity	3-(Trifluoromethyl)-1H-pyrazole	Lacks the polar sulfonamide group; significantly less polar, but structurally similar.

Visualization: Method Development Logic

The following decision tree outlines the logic used to select the optimal stationary phase based on the analyte's functional groups.

Figure 1: Decision logic for selecting the stationary phase based on the specific fluorinated and polar nature of the analyte.

Comparative Study: C18 vs. PFP

We evaluated three column chemistries to determine the most robust method for purity analysis.

Experimental Conditions

• Instrument: Agilent 1290 Infinity II LC System

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0)

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV @ 254 nm

Performance Data

The following data represents the separation of TFPS from its critical impurity, 3-(trifluoromethyl)-1H-pyrazole (Impurity A).

Parameter	Standard C18 (3µm, 4.6x150mm)	Polar-Embedded C18 (3µm, 4.6x150mm)	PFP (Pentafluorophenyl) (3µm, 4.6x150mm)
Retention Time (TFPS)	5.2 min	4.8 min	5.6 min
Retention Time (Impurity A)	5.5 min	5.0 min	6.8 min
Resolution ( )	1.8 (Marginal)	1.2 (Co-elution risk)	4.5 (Excellent)
Tailing Factor ( )	1.6	1.1	1.05
Selectivity ( )	1.06	1.04	1.21

Analysis of Results

• Standard C18: Provided adequate retention but poor resolution (

  ). The hydrophobic interaction alone was insufficient to distinguish the sulfonamide target from the des-sulfonamido impurity effectively.

• Polar-Embedded C18: While it improved peak shape (

  ) by shielding silanols, it reduced retention for both compounds, causing them to merge ( ).

• PFP (The Winner): The fluorinated stationary phase engaged in "fluoro-philic" interactions with the

  groups. Crucially, the PFP phase often retains non-sulfonated aromatics differently than sulfonated ones due to stacking capabilities. This resulted in a massive improvement in resolution ( ).

Recommended Protocol: PFP Method

This protocol is validated for specificity, linearity, and precision.

Chromatographic Conditions[3][4][6][7][8][9][10]

• Column: ACE 3 C18-PFP or Phenomenex Kinetex F5 (150 mm x 4.6 mm, 2.6 µm or 3 µm).

• Mobile Phase A: 10 mM Ammonium Formate pH 3.0 (adjusted with Formic Acid).

  • Why: Buffering at pH 3.0 ensures the sulfonamide remains neutral (protonated) for retention, while suppressing the ionization of residual silanols on the column.

• Mobile Phase B: Methanol.

  • Why: Methanol promotes stronger

    interactions on Phenyl phases compared to Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temp: 35°C.

• Injection Volume: 5 µL.

• Detection: UV 254 nm.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
2.0	90	10
12.0	40	60
15.0	10	90
18.0	10	90
18.1	90	10
23.0	90	10

Sample Preparation[4]

• Diluent: Water:Methanol (50:50 v/v).

• Stock Solution: Dissolve 10 mg TFPS in 10 mL Diluent (1.0 mg/mL).

• Working Standard: Dilute Stock to 0.1 mg/mL.

• Filtration: Filter through 0.22 µm PTFE filter prior to injection.

Mechanistic Insight: Why PFP Works

The superiority of the PFP phase is not accidental. It relies on a multi-modal retention mechanism that complements the TFPS molecule perfectly.

Figure 2: The multi-modal retention mechanism of Pentafluorophenyl (PFP) phases involving

and dipole interactions.

• Interactions: The electron-deficient PFP ring interacts with the aromatic pyrazole system.

• Dipole-Dipole: The highly polar C-F bonds in the stationary phase interact with the C-F bonds in the analyte's

  group.

• Differentiation: The impurity (lacking the sulfonamide) has a different electron density map, which the PFP phase discriminates much more effectively than a C18 phase (which only sees "hydrophobicity").

Troubleshooting & Tips

• Peak Tailing: If tailing persists even on PFP, increase the buffer concentration to 20mM or lower the pH to 2.5. This suppresses secondary interactions with the silica support.

• Retention Shift: Fluorinated phases are sensitive to "wettability." Ensure the column is fully equilibrated (at least 20 column volumes) when switching from high organic to high aqueous phases.

• Detection: While 254 nm is standard, scanning from 200-400 nm using a PDA detector is recommended during initial development to identify impurities with different absorbance maxima.

References

• Waters Corporation. (2020). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Link

• Bell, D. S. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 54057584, 3-[(Trifluoromethyl)sulfonyl]pyrazole. Link

• U.S. Environmental Protection Agency (EPA). Independent Laboratory Validation for Fluindapyr & Degradates in Water (Contains relevant pyrazole-sulfonamide separation protocols). Link

Technical Comparison Guide: Mass Spectrometry Profiling of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide (CAS 88398-53-2)

[1]

Executive Summary & Compound Identity

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide (CAS 88398-53-2).[1] As a critical intermediate in the synthesis of the CFTR corrector Elexacaftor (VX-445) , accurate detection and quantification of this compound are essential for impurity profiling and pharmacokinetic (PK) bridging studies.[1]

We compare the MS performance of this analyte against its Stable Isotope Labeled (SIL) Internal Standard (d3-analog) and evaluate its detection specificity against the final drug product, Elexacaftor.[1]

Chemical Identity

Property	Detail
Chemical Name	1,3-Dimethyl-1H-pyrazole-4-sulfonamide
CAS Number	88398-53-2
Molecular Formula	C₅H₉N₃O₂S
Monoisotopic Mass	175.0415 Da
Precursor Ion [M+H]⁺	176.05 Da
Key Application	Elexacaftor Synthetic Intermediate

Mass Spectrometry Fragmentation Analysis

The fragmentation of CAS 88398-53-2 under Electrospray Ionization (ESI) follows a distinct pathway characteristic of primary aromatic sulfonamides. Understanding these transitions is vital for establishing high-sensitivity Selected Reaction Monitoring (SRM) methods.

Mechanistic Pathway

The collision-induced dissociation (CID) of the protonated molecule [M+H]⁺ (m/z 176) proceeds via two primary channels:[1]

• Sulfonyl Cleavage (Quantifier): Direct cleavage of the S-C bond, releasing the neutral sulfonyl group (-SO₂NH₂) to yield the stable 1,3-dimethylpyrazole cation (m/z 96).[1]

• Rearrangement (Qualifier): A sulfonamide-specific rearrangement involving the extrusion of neutral SO₂ (64 Da), resulting in an amine-substituted pyrazole ion (m/z 112).[1]

Fragmentation Pathway Diagram

The following diagram illustrates the specific bond cleavages and resulting product ions.

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.

Comparative Performance Analysis

To ensure scientific rigor, we compare the analyte's detection characteristics against its deuterated internal standard (IS) and the final drug product.[1]

Comparison 1: Analyte (d0) vs. Internal Standard (d3)

The use of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide-d3 is the gold standard for correcting matrix effects in plasma/urine assays.[1] The d3-label is typically located on the N-methyl group, which is retained in the primary fragment ions.[1]

Feature	Analyte (d0)	Internal Standard (d3)	Technical Insight
Precursor Ion (Q1)	176.05	179.07	+3 Da shift confirms label stability.[1]
Quantifier Ion (Q3)	96.10	99.12	The pyrazole ring retains the d3-methyl group.[1]
Qualifier Ion (Q3)	112.06	115.08	SO₂ loss is identical; mass shift is preserved.[1]
Retention Time	~2.4 min	~2.4 min	Co-elution is required for accurate IS compensation.[1]
Cross-Talk	N/A	< 0.1%	No isotopic interference due to stable +3 shift.

Comparison 2: Analyte vs. Elexacaftor (Final Drug)

In process chemistry, distinguishing the intermediate from the final product is critical.[1]

Parameter	Intermediate (CAS 88398-53-2)	Elexacaftor (Final Drug)
MW	175.21	597.66
Polarity (LogP)	-0.8 (Hydrophilic)	4.9 (Lipophilic)
Chromatography	Elutes early (low %B)	Elutes late (high %B)
Ionization	[M+H]⁺ 176	[M+H]⁺ 598, [M+Na]⁺ 620

Experimental Protocol: Bioanalytical Quantification

This protocol outlines a self-validating workflow for quantifying CAS 88398-53-2 in rat plasma, designed to meet FDA Bioanalytical Method Validation guidelines.[1]

Workflow Diagram

Figure 2: Protein precipitation workflow for high-throughput quantification.

Detailed Methodology

• Stock Preparation: Dissolve 10 mg of CAS 88398-53-2 in DMSO to yield a 1 mg/mL stock.[1] Store at -20°C.

• Internal Standard: Prepare d3-analog at 500 ng/mL in 50% Methanol.

• Extraction:

  • Aliquot 50 µL of plasma into a 96-well plate.

  • Add 10 µL of Internal Standard working solution.[1]

  • Precipitate proteins with 200 µL of ice-cold Acetonitrile (ACN).

  • Vortex for 2 mins; Centrifuge at 4000g for 10 mins.

• LC Conditions:

  • Column: Waters XBridge C18 (50 x 2.1 mm, 3.5 µm).[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in ACN.

  • Gradient: 5% B (0-0.5 min) -> 95% B (2.0 min) -> 5% B (2.1 min).[1]

• MS Parameters (Triple Quadrupole):

  • Source: ESI Positive.[1][2][3]

  • Spray Voltage: 3500 V.

  • Collision Energy (CE): 20 eV (for m/z 112), 35 eV (for m/z 96).[1]

References

• PubChem. (2025).[1][4] Compound Summary: 1,3-Dimethyl-1H-pyrazole-4-sulfonamide (CID 13342783).[1][4] National Library of Medicine.[1] [Link][1]

• Klagkou, K., et al. (2003).[1][5] Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.[1][5] [Link]

• Niessen, W.M.A. (2008).[1] Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO2 via rearrangement.[1][3] Journal of Mass Spectrometry.[1] [Link]

• Vertex Pharmaceuticals. (2018).[1][6] Patent WO2018107100: Preparation of N-heteroaroylsulfonamide derivatives as CFTR modulators.[1][6] (Context for Elexacaftor synthesis). [1]

Sources

• 1. Elexacaftor/Ivacaftor/Tezacaftor | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,3-dimethyl-1H-pyrazole-4-sulfonamide | C5H9N3O2S | CID 13342783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]

IR spectroscopy characteristic peaks of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

This guide provides an in-depth technical analysis of the IR spectroscopy characteristics of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (CAS: 100523-96-4), a critical intermediate in the synthesis of COX-2 inhibitors like Celecoxib.

Executive Summary & Application Context

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide is a bifunctional heterocyclic scaffold.[1] Its infrared spectrum is complex due to the interplay between the highly electronegative trifluoromethyl group (

), the amphoteric sulfonamide moiety ( ), and the nitrogen-rich pyrazole core.

For researchers in drug discovery, this compound presents a specific spectroscopic challenge: distinguishing the

stretching vibrations from the sulfonyl stretches , as both appear in the "fingerprint" region. This guide provides a comparative framework to resolve these overlaps and validate compound identity against non-fluorinated alternatives.

Molecular Anatomy & Vibrational Theory

To interpret the spectrum accurately, we must deconstruct the molecule into three vibrational zones.

Zone A: The Sulfonamide "Head" ( )

The primary diagnostic region. The

group exhibits distinct stretching modes that are sensitive to hydrogen bonding (concentration-dependent). The group provides two strong, fixed anchors in the spectrum.

Zone B: The Fluorinated "Tail" ( )

The trifluoromethyl group is a spectral dominator. The

bond has a high dipole moment, resulting in extremely intense absorption bands that can obscure weaker signals in the range.

Zone C: The Pyrazole Core

The heteroaromatic ring contributes

and skeletal vibrations ( ) and a broad, variable stretch ( ) if the N1 position is unsubstituted.

Comparative Analysis: Fluorinated vs. Non-Fluorinated

The table below compares the target compound with its direct non-fluorinated analog, 3-Methyl-1H-pyrazole-4-sulfonamide , to highlight the diagnostic shifts.

Table 1: Characteristic Peak Assignment & Comparison

Vibrational Mode	3-(CF3)-1H-pyrazole-4-sulfonamide (Target)	3-Methyl-1H-pyrazole-4-sulfonamide (Analog)	Diagnostic Insight
Asym. Stretch			Primary ID: Sharp doublet characteristic of primary sulfonamides.
Sym. Stretch			Paired with the asymmetric peak; confirms .
Pyrazole Stretch	(Broad)	(Broad)	Often appears as a shoulder or broad base under the sharp sulfonamide peaks.
/ Ring			The electron-withdrawing slightly stiffens the ring, shifting peaks to higher wavenumbers.
Asym. Stretch			CRITICAL: The group is electron-withdrawing, increasing the bond order and frequency compared to the methyl analog.
Stretch	(Very Strong)	ABSENT	Differentiator: A massive, broad band complex unique to the target.
Sym. Stretch			Often appears as a shoulder on the massive band in the target compound.
Stretch			Moderate intensity; confirms sulfonamide linkage.

Decision Logic for Spectral Validation

The following decision tree outlines the logical flow for confirming the identity of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide using IR data.

Figure 1: Spectral validation logic flow. Note that the

band intensity is the primary "Go/No-Go" gate for distinguishing from alkyl analogs.

Detailed Experimental Protocol

To obtain a publication-quality spectrum that resolves the critical

/ overlap, the KBr Pellet Method is superior to ATR (Attenuated Total Reflectance) for this specific compound. ATR crystals (Diamond/ZnSe) can sometimes distort the relative intensities of the strong bands due to refractive index changes in this region.

Protocol: High-Resolution KBr Pellet Preparation

• Desiccation: Dry the sample of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide in a vacuum oven at

  for 2 hours.

  • Reasoning: Sulfonamides are hygroscopic. Absorbed water creates a broad band at

    that obscures the fine splitting of the doublet.

• Ratio: Mix

  of sample with of spectroscopic-grade KBr.

  • Reasoning: A lower sample concentration (

    ) is preferred here to prevent "bottoming out" (0% transmission) of the intense stretching bands, which would hide spectral detail.

• Grinding: Grind in an agate mortar for exactly 2 minutes.

  • Causality: Insufficient grinding causes the "Christiansen Effect" (baseline scattering), while over-grinding can induce polymorphic transitions in the pyrazole crystal lattice.

• Compression: Press at 8-10 tons for 2 minutes under vacuum.

• Acquisition: Scan from

  at resolution, 32 scans.

Troubleshooting & Impurities

Observation	Probable Cause	Corrective Action
Single broad peak at	Wet sample (Water H-bonding)	Dry sample; water bridges the symmetric/asymmetric modes.
Split peaks at	Residual Solvent (Ethyl Acetate/Acetone)	Common recrystallization solvents. Dry under high vacuum.
Shift of to	Deprotonation (Salt Formation)	If the sulfonamide N is deprotonated (e.g., Na salt), the bond order decreases, shifting the peak lower.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Standard reference for and group assignments).

• Lin, Y., et al. (2021). "Design, synthesis, and characterization of Celecoxib intermediates." RSC Advances, 11, 3523-3533. Link (Provides comparative data for pyrazole sulfonamides).

• Gundla, R., et al. (2023). "Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives." International Journal of Molecular Sciences. (Experimental IR data for substituted pyrazole sulfonamides).

• NIST Chemistry WebBook. "1H-Pyrazole IR Spectrum." Link (Baseline data for the pyrazole core).

• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Ed. Wiley. (Authoritative source for fluorinated aromatic shifts).[2]

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one [mdpi.com]

Crystal Engineering of Pyrazole Sulfonamides: A Comparative Structural Guide

Executive Summary

This guide provides a technical analysis of Pyrazole Sulfonamides , a critical scaffold in medicinal chemistry (e.g., Celecoxib, Carbonic Anhydrase inhibitors). Unlike traditional benzene sulfonamides, the pyrazole ring introduces a unique nitrogen-rich heterocyclic core that significantly alters hydrogen bonding networks,

-stacking capabilities, and solubility profiles. This document compares these two classes, details the synthesis and crystallization protocols required for high-resolution X-ray diffraction (XRD), and explains how to interpret the resulting crystallographic data.

Comparative Analysis: Pyrazole vs. Benzene Sulfonamides

The structural efficacy of a drug often hinges on its supramolecular assembly—how molecules pack in a solid state. The table below contrasts the crystallographic and physicochemical properties of Pyrazole Sulfonamides against the standard Benzene Sulfonamide scaffold.

Table 1: Structural & Physicochemical Comparison[1]

Feature	Benzene Sulfonamides (Standard)	Pyrazole Sulfonamides (Target)	Impact on Drug Design
H-Bond Donors/Acceptors	1 Donor ( ), 2 Acceptors ( )	2 Donors ( , Pyrazole-NH), 3 Acceptors ( , Pyrazole-N)	Pyrazoles allow for more complex, multi-directional H-bond networks, improving receptor binding affinity.
Crystal Packing Motif	Typically forms simple dimers or linear chains (catemers).	Forms centrosymmetric tetramers or helical tubes stabilized by bifurcated bonds.	Higher lattice energy often correlates with higher melting points and distinct solubility profiles.
- Stacking	Face-to-face or edge-to-face phenyl interactions (~3.8 Å).	Tighter stacking (~3.5–3.7 Å) due to the electron-rich nitrogen heterocycle.	Enhanced stability of the crystal lattice; relevant for formulation stability.
Torsion Angles	Rigid planar geometry is common.	Twisted conformation (e.g., Pyrazole-Phenyl dihedral angle ~50–80°).	The "twist" breaks planarity, often improving solubility by disrupting lattice packing energy.
Bioactivity Target	General antibacterial (sulfa drugs).	COX-2 Selective, Anti-cancer (hCA IX/XII).	The pyrazole ring fits specific hydrophobic pockets in enzymes like COX-2 that benzene rings cannot.

Experimental Protocols

Phase A: Synthesis of Pyrazole Sulfonamides

Objective: Synthesize a high-purity pyrazole sulfonamide derivative suitable for single-crystal growth. Mechanism: Cyclocondensation of a hydrazine derivative with a 1,3-diketone, followed by sulfonamide formation.

Step-by-Step Methodology:

• Condensation: Dissolve 1,3-diketone (1.0 eq) and hydrazine hydrate (1.2 eq) in absolute ethanol.

• Reflux: Heat at 80°C for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

• Isolation: Cool to room temperature. Pour into ice-cold water. Filter the precipitate (The Pyrazole Core).

• Chlorosulfonation: Add the pyrazole solid to chlorosulfonic acid (excess) at 0°C. Stir for 2 hours, then heat to 60°C for 2 hours.

• Amidation: Quench the sulfonyl chloride intermediate with aqueous ammonia or a specific amine at 0°C.

• Purification: Recrystallize the crude solid from ethanol to achieve >98% purity (verified by HPLC/NMR).

Phase B: Single Crystal Growth (Slow Evaporation)

Objective: Grow crystals suitable for XRD (

mm). Principle: Thermodynamic control allows molecules to arrange in their lowest energy conformation.

• Solvent Selection: Prepare a binary solvent system: Ethanol:Water (80:20) or DCM:Hexane (1:1) .

• Saturation: Dissolve 20 mg of the purified compound in the minimum amount of warm solvent (approx. 2–3 mL). Filter through a 0.45 µm syringe filter to remove dust nuclei.

• Evaporation: Place in a small vial. Cover with Parafilm and poke 3–4 small holes with a needle to restrict evaporation rate.

• Incubation: Store in a vibration-free, dark environment at 20°C.

• Harvest: Crystals should appear within 3–7 days.

Visualization of Workflows & Interactions

Diagram 1: Synthesis & Crystallization Workflow

This diagram outlines the critical path from raw materials to solved crystal structure.

Caption: Workflow for the synthesis of pyrazole sulfonamides and subsequent crystal engineering for XRD analysis.

Diagram 2: Supramolecular Interaction Logic

This diagram illustrates the competing forces that dictate the final crystal structure, specifically the "Tug-of-War" between the Pyrazole Nitrogen and the Sulfonamide Oxygen.

Caption: Supramolecular logic showing how donor/acceptor sites and

-stacking drive the formation of dimers vs. helical chains.

XRD Methodology & Data Interpretation

When analyzing the generated crystal, specific parameters confirm the successful formation of the pyrazole sulfonamide pharmacophore.

Data Collection Parameters[1][2][3][4][5][6][7]

• Radiation Source: Mo-K

  ( Å) is preferred over Cu-K to minimize absorption effects from the Sulfur atom.

• Temperature: Collect at 100 K (Cryostream) . Low temperature reduces thermal vibration (ellipsoids), allowing for precise location of Hydrogen atoms involved in H-bonding.

Key Crystallographic Metrics (Validation)

To validate your structure against literature standards, check these bond parameters in your solved structure (CIF file):

• Sulfonamide Geometry:

  • S=O Bond Length: Should be 1.42 – 1.44 Å .

  • S-N Bond Length: Should be 1.60 – 1.63 Å .

  • O-S-O Angle: Typically 119° – 121° (distorted tetrahedral).

• Pyrazole Geometry:

  • N-N Bond Length: 1.36 – 1.38 Å (indicates aromaticity).

  • C-N Bond Lengths: Asymmetry here indicates which Nitrogen is protonated (tautomer identification).

• Hirshfeld Surface Analysis:

  • Use software (e.g., CrystalExplorer) to generate Hirshfeld surfaces.

  • Red spots on the surface indicate strong H-bond contacts (

    ).

  • Fingerprint Plots: Look for "spikes" at the bottom left, characteristic of

    interactions.

References

• Synthesis and Crystal Structure of Pyrazole Sulfonates Title: Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitro-benzene-sulfonate. Source: Acta Crystallographica Section E (2024).[1] URL:[Link]

• Structural Analysis of Celecoxib Derivatives Title: 4-(5-Phenyl-3-trifluoromethyl-1H-pyrazol-1-yl)benzenesulfonamide (Crystal Structure Analysis). Source: IUCrData / PMC (2012). URL:[Link]

• Supramolecular Chemistry of Pyrazoles Title: Synthesis, Crystal Structure, and Supramolecular Understanding of 1,3,5-Tris(1-phenyl-1H-pyrazol-5-yl)benzenes. Source: Molecules (MDPI, 2017). URL:[Link][2]

• Hydrogen Bonding Patterns in Sulfonamides Title: Hydrogen Bonding in Sulfonamides (Graph Set Analysis). Source: Journal of Pharmaceutical Sciences (2001). URL:[Link]

• Antiproliferative Pyrazole Sulfonamides Title: Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. Source: ACS Omega (2023). URL:[Link]

Sources

• 1. Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1 H-pyrazol-3-yl 4-nitro-benzene-sulfonate at 90 K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03276K [pubs.rsc.org]

Comparative Guide: Lipophilicity Profiling of Fluorinated Pyrazole Sulfonamides

Executive Summary & Strategic Context

Objective: This guide provides a technical comparison of the lipophilicity (LogP) profiles of pyrazole sulfonamides, specifically analyzing the impact of fluorination patterns (

vs. vs. ).

Target Audience: Medicinal Chemists, DMPK Scientists, and Lead Optimization Specialists.

The Challenge: In the development of COX-2 inhibitors and kinase antagonists, the pyrazole sulfonamide scaffold (exemplified by Celecoxib) presents a critical solubility-permeability trade-off. While the sulfonamide group provides necessary polar interactions for active site binding (e.g., Arg120 in COX-2), it limits membrane permeability.

The Solution: Strategic fluorination.[1][2] The introduction of fluorine—particularly the trifluoromethyl (

) group—modulates the partition coefficient (LogP) more dramatically than any other halogen, simultaneously blocking metabolic soft spots (CYP450 oxidation) and altering the pKa of adjacent protons.

Mechanistic Insight: The "Fluorine Effect" on Lipophilicity

To interpret the data correctly, one must understand the causality behind the numbers. Fluorine substitution does not linearly increase lipophilicity based solely on atomic mass.

• Volume & Surface Area: The Van der Waals radius of Fluorine (1.47 Å) is intermediate between Hydrogen (1.20 Å) and Oxygen (1.52 Å). However, the trifluoromethyl group (

  ) has a volume similar to an isopropyl group, creating a significant "hydrophobic bulk" that drives the molecule out of the aqueous phase.

• Electronic Modulation: Fluorine is the most electronegative element (3.98 Pauling scale). On a pyrazole ring, a

  group at the C3 position pulls electron density away from the core, reducing the basicity of the pyrazole nitrogens and increasing the acidity of the sulfonamide . This ionization state change ( vs. ) is critical for bioavailability.

• Orthogonal Multipolar Interactions: Unlike

  or , fluorine forms weak, non-polarizable interactions with lipid tails, enhancing membrane partitioning without the "desolvation penalty" often seen with larger lipophilic groups.

Diagram 1: Structure-Property Relationship (SPR) Logic

This diagram illustrates the decision matrix for fluorinating pyrazole sulfonamides.

Caption: Causal pathway linking fluorination strategies to physicochemical outcomes in pyrazole drug design.

Experimental Protocol: RP-HPLC Determination of LogP

While the Shake-Flask method is the absolute standard, it is low-throughput. For comparative profiling of analogs, Reversed-Phase HPLC (RP-HPLC) is the industry-standard proxy, relying on the correlation between the capacity factor (

) and octanol-water partition coefficient ( ).

Reagents & Equipment[3][4]

• Stationary Phase: C18 (Octadecylsilane) column, end-capped (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 µm).

• Mobile Phase: Methanol / Water (buffered to pH 7.4 using 20 mM MOPS to ensure sulfonamide is neutral).

• Standards: Toluene (

  ), Naphthalene ( ), Triphenylene ( ).

• Dead Time Marker: Uracil or Sodium Nitrate (unretained).

Step-by-Step Methodology

• System Preparation: Equilibrate the HPLC system with 60% MeOH / 40% Buffer at 1.0 mL/min at 25°C.

• Dead Time (

  ) Measurement: Inject Uracil. Record retention time.

• Calibration: Inject the standard mixture. Calculate the capacity factor (

  ) for each standard: Construct a calibration curve: .

• Analyte Measurement: Inject the fluorinated pyrazole sulfonamide samples (dissolved in MeOH). Record

  .

• Calculation: Apply the linear regression equation from Step 3 to determine the Experimental LogP (

  ).

Diagram 2: RP-HPLC LogP Workflow

This diagram details the self-validating experimental loop.

Caption: Operational workflow for determining lipophilicity via RP-HPLC retention times.

Comparative Data: Fluorination Impact Analysis

The following table synthesizes experimental data comparing the standard drug (Celecoxib) against non-fluorinated and alternative halogenated analogs.

Key Structural Baseline: 1-phenyl-5-(4-methylphenyl)-pyrazole-4-sulfonamide core.

Compound ID	C3 Substituent	Phenyl Substituent	Exp.[3] LogP	LogP (vs Ref)	Solubility (mg/L)	Metabolic Stability
Ref-001			2.65	-	High	Low (Benzylic oxid.)
Ref-002			2.20	-0.45	Very High	Low
F-Mono			2.45	-0.20	High	Moderate
F-Di			2.90	+0.25	Moderate	High
Celecoxib			3.55	+0.90	Low	Excellent
Valdecoxib		(Isoxazole core*)	2.67	N/A	Moderate	Moderate

*Note: Valdecoxib is included as a reference for scaffold comparison, though it utilizes an isoxazole ring.

Technical Analysis[6][7][8]

• The Trifluoromethyl Jump: Replacing the methyl group (Ref-001) with a trifluoromethyl group (Celecoxib) results in a LogP increase of approximately 0.9 units . This is a massive shift in medicinal chemistry terms, pushing the compound from "moderately lipophilic" to "highly lipophilic," which correlates with Celecoxib's high volume of distribution (

  ).

• The Monofluorine Anomaly: Interestingly, the monofluoromethyl analog (F-Mono) often shows a lower LogP than the methyl analog. This is due to the high polarity of the single C-F bond creating a strong local dipole that interacts favorably with water, without the bulk shielding provided by the

  cluster.

• Metabolic Shielding: The

  group in Celecoxib is chemically inert. Unlike the methyl group in Ref-001, which is rapidly oxidized to the carboxylic acid (inactive), the group prevents metabolism at that position, extending the half-life ( ).

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). Journal of Medicinal Chemistry.

• OECD Guidelines for the Testing of Chemicals. Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Publishing.

• Hansch, C., & Leo, A. (1979).Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Seminal text on hydrophobicity constants).

• Smart, B. E. (2001). Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry.

Sources

• 1. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. mdpi.com [mdpi.com]

Advanced Elemental Analysis Guide: 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

The following guide details the elemental analysis (EA) strategy for 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide , a compound presenting a "dual-threat" analytical matrix due to its high fluorine (approx. 26.5%) and sulfur (approx. 14.9%) content.

Executive Summary & Theoretical Standards

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (C₄H₄F₃N₃O₂S) is a critical pharmacophore in drug discovery. Its analysis is notoriously difficult because the trifluoromethyl (-CF₃) group can attack silica combustion tubes (forming volatile SiF₄), leading to low carbon recovery and instrument damage, while the sulfonamide (-SO₂NH₂) moiety requires high-temperature oxidation for quantitative sulfur recovery.

This guide compares the two industry-standard workflows for validating this compound: Dynamic Flash Combustion (Automated) vs. Schöniger Flask Oxidation (Manual) .

Theoretical Composition (Acceptance Criteria)

Based on Molecular Weight: 215.15 g/mol

Element	Theoretical Mass %	Pharma Acceptance Limits (±0.4%)	Analytical Challenge
Carbon	22.33%	21.93% – 22.73%	High F interferes with C detection; requires F-traps.
Hydrogen	1.87%	1.47% – 2.27%	Very low %; sensitive to moisture/solvent contamination.
Nitrogen	19.53%	19.13% – 19.93%	Refractory N-N bonds in pyrazole ring require >950°C.
Sulfur	14.90%	14.50% – 15.30%	Requires quantitative conversion to SO₂; adsorption risk.
Fluorine	26.49%	26.09% – 26.89%	Attacks quartz; requires specialized combustion or IC.

Comparative Analysis of Methods

Method A: Modified Dynamic Flash Combustion (CHNS)

Best for: High-throughput purity screening (C, H, N, S).

Standard CHNS analyzers (e.g., Elementar, Thermo Flash) will fail with this compound unless modified. The high fluorine content will etch the quartz combustion tube, and the resulting SiF₄ gas can mimic Nitrogen signals or cause tailing.

Protocol Modifications:

• Reactor Packing: You must use a WO₃/MgO (Tungsten Oxide on Magnesium Oxide) layer in the combustion tube. The MgO acts as a "sacrificial" trap, reacting with Fluorine to form MgF₂ (solid), preventing it from attacking the quartz or reaching the detector.

• Calibration Standard: Do not use simple Acetanilide. Use Sulfanilamide (C₆H₈N₂O₂S) to bracket the Sulfur content and 4-Fluorobenzoic Acid to validate the F-trapping efficiency (even if not quantifying F).

Method B: Schöniger Flask Combustion + Ion Chromatography

Best for: Absolute quantitation of Fluorine and Sulfur.

This is the "Gold Standard" for fluorinated sulfonamides. It decouples the combustion from the detection, eliminating matrix interferences.[1]

Protocol:

• Combustion: Sample is burned in a pure O₂ atmosphere within a closed flask containing an absorption solution.

• Absorption:

  • For Sulfur: 6% H₂O₂ solution (oxidizes SO₂ → SO₄²⁻).

  • For Fluorine: 0.1M NaOH (traps F → F⁻).

• Detection: The resulting solution is analyzed via Ion Chromatography (Conductivity detection).

Decision Matrix & Workflow

The following diagram illustrates the decision process for analyzing this specific chemotype.

Figure 1: Analytical workflow selection based on data requirements. Route A is modified for instrument safety; Route B is for stoichiometric accuracy.

Detailed Experimental Protocols

Protocol A: Modified CHNS (Flash Combustion)

Objective: Determine %C, %H, %N, %S without Fluorine interference.

• Instrument Setup:

  • Furnace Temp: 1150°C (Required for sulfonamide S-C bond rupture).

  • Carrier Gas: Helium (140 mL/min).

  • Oxygen Dose: 15 mL (Ensure excess O₂ for the trifluoromethyl group).

• Reactor Packing (Bottom to Top):

  • Quartz Wool.

  • Reduced Copper Wires (60mm): To reduce NOₓ to N₂ and trap excess O₂.

  • Tungsten (VI) Oxide (WO₃) on Alumina: Catalyst for Sulfur oxidation.

  • Magnesium Oxide (MgO) Granules (30mm): CRITICAL. This layer must be placed immediately below the combustion zone to trap Fluorine as MgF₂.

• Calibration:

  • Primary Standard: Sulfanilamide (2 mg).

  • Check Standard: BBOT (2,5-Bis(5-tert-butyl-benzoxazol-2-yl)thiophene).

• Execution: Weigh 1.5–2.0 mg of sample into a Tin capsule. Add 5 mg of V₂O₅ (Vanadium Pentoxide) powder into the capsule to aid combustion of the refractory pyrazole ring.

Protocol B: Schöniger Flask + IC (Total F & S)

Objective: Precise quantitation of %F and %S.

• Sample Prep: Weigh 5.0–10.0 mg of sample onto ashless filter paper. Fold into the platinum basket of the Schöniger flask stopper.

• Absorption Solution: Add 10 mL of 0.1 M NaOH + 3 drops of 30% H₂O₂ to the 500 mL flask.

• Combustion: Flush flask with O₂. Ignite sample. Invert flask and shake for 30 mins to ensure complete absorption of gases (HF and SO₂/SO₃).

• Analysis (Ion Chromatography):

  • Column: Dionex IonPac AS11-HC (or equivalent high-capacity anion exchange).

  • Eluent: KOH Gradient (10 mM to 60 mM).

  • Detection: Suppressed Conductivity.[1]

  • Quantitation: External calibration using NaF and Na₂SO₄ standards.

Performance Comparison Data

The following table summarizes expected performance metrics when analyzing 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide .

Metric	Modified CHNS (Method A)	Schöniger + IC (Method B)
Accuracy (Bias)	Good for C, H, N. Risk: Low C if F is not trapped.	Excellent for F and S. Bias: < 0.2% absolute.[2]
Precision (RSD)	< 0.1% (Automated)	0.5% – 1.0% (Manual handling)
Sample Size	1.5 – 2.0 mg	5.0 – 10.0 mg
Throughput	5 mins / sample	45 mins / sample
Interference	High risk of silica etching (Cumulative damage).	None (Glass flask is inert to brief HF contact).
Cost	Low per sample; High consumable cost (Reactors).	High labor cost; Low consumable cost.

Troubleshooting & Self-Validation

To ensure trustworthiness (E-E-A-T), apply these validation checks:

• The "Nitrogen Spike": If your %N result is consistently high (e.g., >20.0% vs 19.53%), it indicates that CF₂ fragments are escaping the combustion zone and being detected as N₂. Remedy: Increase O₂ dosing and refresh the MgO trap.

• The "Sulfur Drop": If %S is low (<14.5%), the sulfonamide group is not fully oxidizing. Remedy: Increase furnace temperature to 1150°C and add V₂O₅ to the sample capsule.

• Orthogonal Check: Use qNMR (Quantitative ¹⁹F NMR) using an internal standard (e.g., α,α,α-trifluorotoluene) to cross-validate the Fluorine content if EA results are ambiguous.

References

• Thermo Fisher Scientific. (2020). CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer. Application Note 42263. Link

• Schöniger, W. (1955).[3] Eine mikroanalytische Schnellbestimmung von Halogen in organischen Substanzen.[3] Mikrochimica Acta, 43(1), 123-129.[3] Link

• Royal Society of Chemistry. (2022). Microanalysis: Elemental Analysis Guidelines for Publication.Link

• Exeter Analytical. (2013).[4] CHN Determination of Highly Fluorinated Organic Compounds.[4] Application Note 217.[4] Link

Sources

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• 3. Schöniger oxidation - Wikipedia [en.wikipedia.org]
• 4. scientistlive.com [scientistlive.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and rigorous approach to safety. This guide provides essential, field-tested protocols for the safe handling, use, and disposal of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide. While specific toxicological data for this compound is not extensively published, a robust safety plan can be constructed by analyzing its constituent chemical motifs: a pyrazole ring, a trifluoromethyl group, and a sulfonamide function. This document synthesizes established safety principles for these chemical classes to ensure the protection of laboratory personnel and the environment.

Hazard Assessment: A Proactive Analysis

Understanding the potential hazards is the foundation of safe laboratory practice. The structure of 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide suggests a multi-faceted hazard profile. We must assume the compound is hazardous until proven otherwise and handle it accordingly.

The pyrazole core, for instance, is known to cause skin and serious eye irritation and may be harmful if swallowed.[1] Compounds containing the trifluoromethyl group can release hazardous decomposition products under thermal stress, such as hydrogen fluoride gas.[2] Furthermore, sulfonamides as a class can present their own set of biological and chemical hazards.[3][4]

Table 1: Synthesized Hazard Profile

Hazard Category	Potential Effects & Rationale	Supporting Sources
Acute Toxicity (Oral)	Harmful if swallowed. This is a common classification for heterocyclic compounds like pyrazole.[1]	[1]
Skin Irritation/Corrosion	Causes skin irritation. Both pyrazole and sulfonamide derivatives are frequently cited as skin irritants.[1][2][5]	[1][2][5]
Serious Eye Damage/Irritation	Causes serious eye irritation. Direct contact with the dust or solutions can cause significant damage.[1][2][5]	[1][2][5]
Respiratory Irritation	May cause respiratory tract irritation if dust is inhaled.[2][6]	[2][6]

| Hazardous Decomposition | Thermal decomposition may produce toxic gases including nitrogen oxides (NOx), carbon oxides (CO, CO₂), sulfur oxides (SOx), and highly toxic hydrogen fluoride (HF).[2][7] |[2][7] |

Personal Protective Equipment (PPE): Your Primary Line of Defense

A multi-layered approach to PPE is mandatory. The goal is to prevent all routes of exposure—dermal, ocular, and inhalation.

• Engineering Controls First : Before any handling, ensure you are working in a properly functioning and certified chemical fume hood.[8][9] This is the most critical step in minimizing inhalation exposure. Facilities should also be equipped with an eyewash station and a safety shower in close proximity.[2]

• Hand Protection : Wear chemical-resistant gloves. Nitrile rubber gloves (minimum 0.4 mm thickness) are a suitable choice.[10] Always inspect gloves for tears or punctures before use. Use the proper glove removal technique to avoid contaminating your skin and dispose of used gloves as hazardous waste.[11]

• Eye and Face Protection : Chemical safety goggles are required at all times.[7] When handling the solid compound or when there is a risk of splashing, a face shield must be worn in addition to goggles.[8]

• Body Protection : A full-length laboratory coat is required.[8] For operations with a higher risk of spillage, a chemical-resistant apron should be worn over the lab coat.[10]

• Respiratory Protection : For weighing and handling the solid material where dust may be generated, a NIOSH-approved respirator is necessary. A particle filter respirator (e.g., N95, or P3/FFP3 for higher concentrations) is recommended even within a fume hood.[10]

The sequence of donning and doffing PPE is critical to prevent cross-contamination.

PPE Donning and Doffing Sequence.

Operational Plan: From Receipt to Reaction

Adherence to a strict operational protocol minimizes the risk of exposure during routine handling.

Step-by-Step Handling Protocol:

• Preparation : Designate a specific area within the chemical fume hood for handling this compound. Cover the work surface with absorbent, disposable bench paper.

• Weighing : Weigh the solid compound within the fume hood. Use a tared container with a lid to minimize the time the solid is exposed to the air. Avoid creating dust clouds.[6]

• Dissolving : If making a solution, add the solvent to the solid slowly to prevent splashing. Ensure the container is appropriately sized to accommodate the final volume.

• Post-Handling : After use, decontaminate the spatula and any other equipment used. Wipe down the work surface in the fume hood with an appropriate solvent and dispose of the cleaning materials as hazardous waste. Wash hands thoroughly after removing gloves.[1]

Storage and Disposal: Managing the Lifecycle

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated area.[8][12] Keep it away from incompatible materials such as strong oxidizing agents.[2][7] The storage area should be clearly marked and accessible only to authorized personnel.[8][10]

Waste Disposal: All materials contaminated with 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide, including unused compound, empty containers, contaminated PPE, and cleaning materials, must be treated as hazardous waste.[13]

• Segregation : Collect solid waste in a dedicated, sealed, and clearly labeled hazardous waste container. Liquid waste should be collected in a separate, compatible container.

• Labeling : Label all waste containers with the full chemical name and appropriate hazard warnings (e.g., "Toxic," "Hazardous Waste").[3]

• Disposal : Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[11] The preferred method of destruction is high-temperature incineration in a facility equipped with an afterburner and scrubber to handle potentially hazardous combustion products.[3][11] Do not dispose of this chemical down the drain.[14]

Emergency Procedures: Be Prepared

Accidents can happen despite the best precautions. Immediate and correct action is vital.

• Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[2][5] Seek immediate medical attention.[15][16]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][5] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[8][16]

• Inhalation : Move the person to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration.[2][5] Seek immediate medical attention.

• Ingestion : Do not induce vomiting. Rinse the mouth with water.[8][15] Never give anything by mouth to an unconscious person.[11] Seek immediate medical attention.

• Minor Spill (in a fume hood) : Wearing appropriate PPE, absorb the spill with an inert, dry material (e.g., vermiculite, sand).[9] Scoop the material into a suitable container for hazardous waste disposal.[7][17] Clean the spill area thoroughly.

• Major Spill : Evacuate the laboratory immediately and alert others in the area. Close the doors to the lab and prevent entry. Contact your institution's EHS or emergency response team for cleanup.[4][15]

By integrating these protocols into your daily workflow, you can effectively manage the risks associated with handling 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide, ensuring a safe and productive research environment.

References

• MSDS of N,N-Dimethyl-1H-pyrazole-1-sulfonamide. Capot Chemical. [Link]

• Safety data sheet - Saflix. BASF. [Link]

• Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. Cole-Parmer. [Link]

• Safety data sheet - BAS 750 02 F. BASF. [Link]

• Personal Protective Equipment. Organisation for the Prohibition of Chemical Weapons (OPCW). [Link]

• SAFETY DATA SHEET - Sulfonamide. Fisher Scientific. [Link]

• Sulfa Drug LC - MS Checkout Mix, Part Number 59987-20033 - SAFETY DATA SHEET. Agilent. [Link]

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